Propyl 6-chloropyridazine-3-carboxylate

Core Science & Biosynthesis

What is the chemical structure of propyl 6-chloropyridazine-3-carboxylate

An in-depth technical analysis and methodological guide on the structural properties, synthesis, and application of propyl 6-chloropyridazine-3-carboxylate in medicinal chemistry.

Executive Summary

In modern drug discovery, the pyridazine (1,2-diazine) nucleus has emerged as a privileged scaffold, offering superior aqueous solubility, reduced lipophilicity, and enhanced metabolic stability compared to traditional phenyl or pyridine rings. Propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2) serves as a highly versatile, bifunctional building block [1]. By featuring an electrophilic C6-position primed for nucleophilic aromatic substitution ( SN​Ar ) or transition-metal-catalyzed cross-coupling, alongside a C3-propyl ester that can be orthogonally hydrolyzed or converted into amides, this molecule enables the rapid synthesis of complex, diverse chemical libraries.

This whitepaper provides a comprehensive architectural breakdown, mechanistic synthesis protocols, and reactivity profiling for researchers utilizing this intermediate in active pharmaceutical ingredient (API) development.

Chemical Structure and Molecular Architecture

The molecular architecture of propyl 6-chloropyridazine-3-carboxylate is defined by a highly electron-deficient aromatic system. The two adjacent nitrogen atoms in the pyridazine ring exert a strong inductive and resonance-withdrawing effect. This electron deficiency is further exacerbated by the C3 carbonyl group and the C6 chlorine atom.

Consequently, the lowest unoccupied molecular orbital (LUMO) of the ring is significantly lowered, making the C6 carbon exceptionally susceptible to nucleophilic attack. The propyl ester provides enhanced lipophilicity and organic solubility compared to its methyl or ethyl counterparts, which is often advantageous during complex multi-step purification processes.

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value
IUPAC Name	propyl 6-chloropyridazine-3-carboxylate
CAS Registry Number	98490-71-2 [1]
Molecular Formula	C8​H9​ClN2​O2​
Molecular Weight	200.62 g/mol
SMILES	O=C(OCCC)c1ccc(Cl)nn1
InChI Key	TYWAMYLZKSDDKD-UHFFFAOYSA-N [1]
Appearance	White to pale yellow crystalline solid

Mechanistic Synthesis Workflow

The synthesis of propyl 6-chloropyridazine-3-carboxylate is typically achieved via a two-step sequence starting from the commercially available 3-chloro-6-methylpyridazine. As an application scientist, it is critical to understand that the success of this workflow relies entirely on controlling the oxidation state of the intermediate and manipulating the thermodynamics of the esterification.

Synthetic workflow from 3-chloro-6-methylpyridazine to the target propyl ester.

Protocol 1: Oxidation to 6-Chloropyridazine-3-carboxylic acid

Objective: Selectively oxidize the C6-methyl group to a carboxylic acid without degrading the diazine core [2].

• Reagent Preparation: Charge a round-bottom flask with concentrated H2​SO4​ (7.0 volumes relative to starting material).

• Substrate Addition: Slowly add 3-chloro-6-methylpyridazine (1.0 equiv) under continuous stirring.

  • Causality: The sulfuric acid acts as both the solvent and a critical protecting agent. It protonates the pyridazine nitrogens, rendering the ring highly electron-deficient and shielding it from oxidative cleavage by the incoming chromic acid.

• Oxidant Addition: Cool the vessel using an ice-water bath. Add powdered potassium dichromate ( K2​Cr2​O7​ , 1.2 equiv) in small portions over 40 minutes, strictly maintaining the internal temperature below 65°C[3].

  • Causality: Exothermic generation of chromic acid must be controlled. Thermal runaway will lead to over-oxidation and ring fragmentation.

• Reaction Maturation: Heat the mixture to 50°C for 3-4 hours.

• Self-Validation System: The reaction mixture will transition from a bright orange ( Cr6+ ) to a deep, viscous green ( Cr3+ ), visually indicating oxidant consumption. LC-MS analysis of a water-quenched aliquot must show the disappearance of the starting mass (m/z 129/131) and the emergence of the product (m/z 159/161 [M+H]+ ) [2].

• Workup: Pour the mixture over crushed ice and extract repeatedly with ethyl acetate. Dry the organic layer over Na2​SO4​ and concentrate to yield the intermediate acid.

Protocol 2: Esterification to Propyl 6-chloropyridazine-3-carboxylate

Objective: Convert the unreactive, electron-poor carboxylic acid into the target propyl ester.

• Activation: Suspend 6-chloropyridazine-3-carboxylic acid (1.0 equiv) in anhydrous n-propanol (10 volumes).

• Catalysis: Dropwise add thionyl chloride ( SOCl2​ , 1.5 equiv) at 0°C under an inert atmosphere.

  • Causality: Direct Fischer esterification of deactivated heterocyclic acids is thermodynamically unfavorable. SOCl2​ transiently generates the highly reactive acyl chloride intermediate, which is immediately trapped by the bulk n-propanol solvent, driving the reaction irreversibly to completion.

• Reflux: Heat the mixture to reflux (approx. 97°C) for 2 hours.

• Self-Validation System: The evolution of SO2​ and HCl gases will cease upon completion of the acyl chloride formation. Thin-Layer Chromatography (TLC) using Hexane:EtOAc (3:1) will show a distinct non-polar shift from the baseline-retained carboxylic acid to a high- Rf​ spot corresponding to the ester.

• Isolation: Concentrate the mixture under reduced pressure, neutralize with saturated aqueous NaHCO3​ , and extract with dichloromethane. Purify via silica gel chromatography if necessary.

Orthogonal Reactivity & Downstream Applications

The strategic value of propyl 6-chloropyridazine-3-carboxylate lies in its orthogonal reactivity. The C6-chloride and the C3-ester can be manipulated independently, allowing researchers to build complex pharmacophores systematically.

Orthogonal reactivity profile of the pyridazine scaffold at the C3 and C6 positions.

Key Synthetic Pathways:

• SN​Ar at C6: Due to the electron-withdrawing nature of the heterocycle, the C6-chloride is highly labile. Treating the ester with primary/secondary amines or alkoxides in the presence of a mild base (e.g., DIPEA) at elevated temperatures (often under microwave irradiation) yields 6-amino or 6-alkoxy pyridazine derivatives.

• Transition Metal Cross-Coupling: The C6-chloride is an excellent electrophile for palladium-catalyzed Suzuki-Miyaura couplings with arylboronic acids, or Sonogashira couplings with terminal alkynes, enabling the extension of the carbon framework.

• C3 Ester Manipulation: Post-C6 functionalization, the propyl ester can be cleanly hydrolyzed to the corresponding acid using LiOH in THF/H2​O [4]. The resulting acid can then be coupled with complex amines using standard peptide coupling reagents (e.g., HATU, EDC/HOBt) to form final drug candidates.

References

Unlocking the Synthetic Potential of Propyl 6-Chloropyridazine-3-Carboxylate: A Technical Whitepaper

Prepared by: Senior Application Scientist, Synthetic Methodologies Target Audience: Discovery Chemists, Process Researchers, and Drug Development Professionals

Executive Summary

In modern medicinal chemistry, functionalized heterocyclic building blocks are the foundation of targeted drug discovery. Among these, propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2) has emerged as a highly versatile, privileged scaffold[]. While methyl and ethyl esters are frequently cited, the propyl ester offers unique lipophilic tuning, often improving solubility in non-polar organic solvents during multi-step syntheses while maintaining identical electronic reactivity.

This whitepaper provides an in-depth mechanistic analysis of this compound's behavior in organic synthesis. By dissecting its dual-reactivity profile—specifically the electrophilic C6-chloro position and the C3-carboxylate group—we will explore the causality behind reaction conditions, self-validating experimental protocols, and its application in synthesizing complex therapeutics such as STING receptor agonists and kinase inhibitors[2][3].

Structural & Electronic Profiling

The synthetic utility of propyl 6-chloropyridazine-3-carboxylate is dictated by the profound electron deficiency of the pyridazine ring. The two adjacent nitrogen atoms exert a strong inductive and mesomeric electron-withdrawing effect. This deficiency is further amplified by the C3-carboxylate group, rendering the C6 position exceptionally electrophilic.

The Causality of Reactivity

• C6-Position (Nucleophilic Aromatic Substitution - SNAr): Unlike unactivated chlorobenzenes, the 6-chloropyridazine system undergoes rapid SNAr. The ring nitrogens stabilize the dearomatized anionic intermediate (Meisenheimer complex) during the addition-elimination process[4].

• C6-Position (Cross-Coupling): The highly polarized C-Cl bond readily undergoes oxidative addition with low-valent transition metals (e.g., Pd(0), Ni(0)), enabling Suzuki, Stille, and Sonogashira couplings[5][6].

• C3-Position (Ester Derivatization): The propyl ester serves as a stable protecting group during C6 modifications but can be selectively hydrolyzed to the corresponding carboxylic acid for subsequent amide coupling[7][8].

Reactivity profile of propyl 6-chloropyridazine-3-carboxylate in organic synthesis.

Mechanistic Pathway 1: SNAr at the C6 Position

Mechanism and Rationale

The displacement of the C6 chloride by nucleophiles (amines, thiols, alkoxides, or azoles like imidazole) follows a classic two-step SNAr mechanism[4].

• Step 1 (Addition - Rate Limiting): The nucleophile attacks the C6 carbon, breaking the aromaticity and pushing electron density onto the ring nitrogens. The C3-carboxylate group provides additional stabilization to this anionic intermediate via resonance.

• Step 2 (Elimination - Fast): The aromatic system collapses back, expelling the chloride leaving group.

For weakly nucleophilic species (e.g., neutral imidazoles), strong bases like Sodium Hydride (NaH) are required to deprotonate the nucleophile, generating a highly reactive anion prior to attack[2]. For primary or secondary amines, a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) is sufficient to scavenge the generated HCl.

Two-step addition-elimination SNAr mechanism at the C6 position.

Self-Validating Protocol: SNAr with Imidazole

This protocol is adapted from methodologies used to synthesize STING receptor agonists[2][6].

• Preparation: In an oven-dried, argon-purged flask, dissolve imidazole (1.1 equiv) in anhydrous DMF (0.2 M). Causality: DMF is a polar aprotic solvent that optimally solvates the resulting sodium cation, leaving the nucleophilic anion naked and highly reactive.

• Deprotonation: Cool the solution to 0 °C. Carefully add NaH (60% dispersion in mineral oil, 1.2 equiv) in portions. Validation Check: Hydrogen gas evolution will be immediately visible. Stir for 30 minutes until bubbling ceases, confirming complete deprotonation.

• Substitution: Dissolve propyl 6-chloropyridazine-3-carboxylate (1.0 equiv) in a minimal volume of anhydrous DMF and add it dropwise to the reaction mixture. Allow the reaction to warm to room temperature and stir overnight.

• Reaction Monitoring: Monitor via LC-MS. The starting material mass ( m/z ~201 for the propyl ester) should disappear, replaced by the product mass ( m/z ~233).

• Workup: Quench with cold water to precipitate the product. Filter and wash with water to remove residual DMF and inorganic salts.

Mechanistic Pathway 2: Ester Derivatization (Saponification & Amidation)

Once the C6 position is functionalized, the propyl ester at C3 is typically converted into an amide to build molecular complexity (e.g., linking to fluorinated aromatic rings in drug discovery)[2][9].

Mechanism and Rationale

The propyl ester is hydrolyzed using Lithium Hydroxide (LiOH) in a biphasic Tetrahydrofuran (THF)/Water mixture.

• Why THF/Water? The propyl ester is highly lipophilic. THF ensures the substrate remains in solution, while water delivers the hydroxide nucleophile. LiOH is preferred over NaOH or KOH due to the strong coordination of the lithium cation to the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon[7][8].

Following hydrolysis, the resulting carboxylic acid is activated. While traditional coupling reagents (HATU, EDC) can be used, converting the acid to an acid chloride using oxalyl chloride ensures near-quantitative yields when coupling with sterically hindered or electron-deficient anilines[2].

Workflow for C3-ester derivatization via hydrolysis and subsequent amidation.

Self-Validating Protocol: Hydrolysis to 6-Substituted-Pyridazine-3-Carboxylic Acid

• Solvation: Dissolve the C6-substituted propyl pyridazine-3-carboxylate (1.0 equiv) in THF (0.5 M).

• Hydrolysis: Add an aqueous solution of LiOH·H₂O (3.0 to 5.0 equiv)[7][8]. Stir at ambient temperature for 1–2 hours.

• Validation Check: Spot the reaction on a TLC plate (Eluent: 1:1 Hexanes/Ethyl Acetate). The starting ester will run with a high Rf. The resulting lithium carboxylate salt will remain at the baseline.

• Acidification: Evaporate the THF under reduced pressure. Cool the aqueous layer to 0 °C and carefully acidify with 2M HCl to pH ~2–3. Validation Check: A dense white/off-white precipitate of the free carboxylic acid will form immediately[7].

• Isolation: Extract with Dichloromethane (DCM) or filter the precipitate directly, drying under high vacuum.

Quantitative Data: Reaction Optimization

The choice of conditions heavily influences the yield and purity of reactions involving the 6-chloropyridazine-3-carboxylate scaffold. Below is a summarized comparative data table based on standard optimization parameters in heterocyclic chemistry.

Table 1: Comparative Reactivity & Yield Optimization Data

Reaction Type	Reagents / Conditions	Solvent	Temp (°C)	Avg. Yield (%)	Mechanistic Note
SNAr (Aliphatic Amine)	Piperidine (1.2 eq), DIPEA (2.0 eq)	DMF	80 °C	85 - 92%	High nucleophilicity; requires mild heating.
SNAr (Azole)	Imidazole (1.1 eq), NaH (1.2 eq)	DMF	0 °C to RT	78 - 85%	Requires pre-deprotonation to form the active nucleophile[2].
Cross-Coupling (Suzuki)	Aryl-B(OH)₂ (1.2 eq), Pd(dppf)Cl₂ (5 mol%), K₂CO₃	Dioxane/H₂O	90 °C	70 - 88%	Rapid oxidative addition into the activated C-Cl bond[5].
Ester Hydrolysis	LiOH (5.0 eq)	THF/H₂O	RT	> 90%	Biphasic system prevents ester phase separation[7][8].

Conclusion & Future Perspectives

Propyl 6-chloropyridazine-3-carboxylate is a highly programmable electrophile. Its defined electronic asymmetry allows chemists to orchestrate sequential functionalizations—first leveraging the activated C-Cl bond for SNAr or cross-coupling, followed by the manipulation of the C3-propyl ester.

Understanding the mechanistic causality behind these reactions—such as the stabilization of the Meisenheimer complex by the pyridazine nitrogens and the precise selection of solvents for biphasic hydrolysis—empowers discovery chemists to build robust, scalable synthetic routes. As the demand for complex, nitrogen-rich heterocycles in drug discovery grows (particularly in oncology and immunology targets like STING), mastering the chemistry of this scaffold remains a critical asset in the synthetic chemist's toolkit.

References

• 2.7

• 8 4.2 5.4 6.9 7.6 8.5 9.3

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
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• 8. 6-Chloropyridazine-3-carboxylic acid | 5096-73-1 [chemicalbook.com]
• 9. Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Safety Data Sheet (SDS) and Handling Protocols for Propyl 6-Chloropyridazine-3-Carboxylate

Introduction & Structural Utility

Propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2) is a highly versatile heterocyclic building block utilized extensively in medicinal chemistry and drug development[]. The pyridazine core serves as an excellent bioisostere for benzene and pyridine rings, often conferring improved water solubility and unique hydrogen-bonding profiles to active pharmaceutical ingredients (APIs). The molecule features two highly reactive sites: the propyl ester at the C3 position, which can be saponified or converted into amides, and the highly electrophilic C6-chloro substituent. This dual functionality makes it an ideal precursor for nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions.

Physicochemical Profiling

Understanding the physicochemical baseline of propyl 6-chloropyridazine-3-carboxylate is critical for predicting its behavior in both synthetic workflows and hazard scenarios.

Property	Value
Chemical Name	Propyl 6-chloropyridazine-3-carboxylate
CAS Number	98490-71-2
Molecular Formula	C8H9ClN2O2
Molecular Weight	200.62 g/mol
InChI Key	TYWAMYLZKSDDKD-UHFFFAOYSA-N
Structural Class	Halogenated Heterocyclic Ester
Storage Conditions	Inert atmosphere (Argon/N2), 2-8°C

Data synthesized from authoritative chemical databases 2[2].

Hazard Identification and Mechanistic Toxicology

While specific in vivo toxicological data for the propyl ester may be limited, structural analogs such as methyl 6-chloropyridazine-3-carboxylate (CAS: 65202-50-8) and the parent carboxylic acid (CAS: 5096-73-1) provide a highly reliable proxy for hazard classification .

GHS Hazard Classifications:

• H302 : Harmful if swallowed.

• H315 : Causes skin irritation.

• H319 : Causes serious eye irritation.

• H332 : Harmful if inhaled.

• H335 : May cause respiratory irritation.

The Causality of Toxicity: The hazards associated with this compound are not arbitrary; they are a direct consequence of its synthetic utility. The electron-withdrawing nature of the pyridazine ring, compounded by the ester group at C3, renders the C6 position exceptionally electrophilic. In a biological context, this electrophilicity allows the molecule to act as a hapten. It can undergo spontaneous SNAr reactions with biological nucleophiles—specifically the sulfhydryl groups of cysteine residues or the primary amines of lysine residues in epidermal or respiratory proteins. This covalent modification forms a hapten-protein adduct, which is recognized by the immune system, triggering the inflammatory cascades responsible for the observed skin (H315), eye (H319), and respiratory (H335) irritation 3[3].

Diagram 1: Mechanistic pathway of biological sensitization via nucleophilic aromatic substitution.

Self-Validating Safety Protocols & Spill Response

To mitigate the risks outlined above, handling protocols must be designed as self-validating systems. Every safety step must include a verification mechanism to ensure its efficacy.

Engineering Controls & PPE:

• Ventilation : Must be handled in a certified chemical fume hood with a verified face velocity of >100 feet per minute (fpm). Validation: Check the digital airflow monitor before opening the container 4[4].

• PPE : Nitrile gloves (double-gloving recommended for prolonged handling), chemical safety goggles, and a flame-resistant lab coat.

Step-by-Step Spill Response & Decontamination Methodology: In the event of a spill, the highly reactive nature of the C6-chloride must be neutralized safely.

• Isolation & Evacuation : Immediately isolate the spill area. Ensure the fume hood sash is lowered if the spill is contained within the hood.

• Containment (Solid Spill) : Do not sweep dry, as this generates respirable dust (exacerbating H332/H335 hazards). Gently cover the spilled solid with damp, absorbent laboratory wipes.

• Chemical Quenching : Apply a mild alkaline solution (e.g., 5% sodium bicarbonate or dilute sodium hydroxide) to the covered spill. Causality: The alkaline environment accelerates the hydrolysis of the C3-ester and promotes the substitution of the C6-chloride with a hydroxyl group, converting the hazardous electrophile into a benign, water-soluble pyridazinone derivative.

• Validation & Cleanup : Allow 15 minutes for the quench reaction to reach completion. Validation: Verify the pH of the residual liquid is neutral to slightly basic using pH indicator strips. Collect all materials into a clearly labeled hazardous waste container designated for halogenated organics 3[3].

Synthetic Utility & Experimental Workflow

The primary application of propyl 6-chloropyridazine-3-carboxylate is the functionalization of the C6 position via SNAr. Below is a self-validating protocol for the substitution of the chloride with a primary amine.

Step-by-Step SNAr Methodology:

• System Preparation : Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Validation: Ensure the manifold pressure gauge reads <0.1 mbar before backfilling. Causality: The C6-chloro position is sensitive to ambient moisture at elevated temperatures, which can lead to competitive nucleophilic attack by water.

• Reagent Charging : Under a positive flow of Argon, add 1.0 equivalent of propyl 6-chloropyridazine-3-carboxylate and 1.2 equivalents of the target primary amine.

• Solvent & Base Addition : Inject anhydrous polar aprotic solvent (e.g., DMF or DMSO) followed by 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA acts as a sterically hindered, non-nucleophilic proton sponge to scavenge the HCl byproduct, driving the reaction forward without competing for the electrophilic site.

• Reaction Execution : Heat the mixture to 80°C. Monitor the reaction via LC-MS or TLC. Validation: The disappearance of the starting material mass (m/z ~201 [M+H]+) and the appearance of the product mass confirms successful conversion.

• Workup : Cool to room temperature, dilute with ethyl acetate, and wash sequentially with 1M HCl (to remove excess amine), saturated NaHCO3, and brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

Diagram 2: Self-validating workflow for handling and post-reaction decontamination.

References

• CAS 98490-71-2 6-Chloro-3-pyridazinecarboxylic acid propyl ester Source: BOC Sciences URL
• Methyl 6-chloropyridazine-3-carboxylate | 65202-50-8 Source: BLD Pharm URL
• Methyl 6-Chloropyridazine-3-carboxylate | 65202-50-8 Source: TCI Chemicals URL
• 6-Chloro-pyridazine-3-carboxylic acid ethyl ester SDS Source: ChemicalBook URL
• 6-Chloropyridazine-3-carboxylic acid SDS Source: Apollo Scientific URL
• SAFETY DATA SHEET - 6-Chloropyridazine-3-carboxylic acid Source: Fisher Scientific URL

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• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. 6-Chloro-pyridazine-3-carboxylic acid ethyl ester - Safety Data Sheet [chemicalbook.com]

Thermodynamic stability of propyl 6-chloropyridazine-3-carboxylate at room temperature

An In-Depth Technical Guide to the Thermodynamic Stability of Propyl 6-Chloropyridazine-3-Carboxylate at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propyl 6-chloropyridazine-3-carboxylate is a heterocyclic compound with potential applications in the pharmaceutical and agrochemical industries. Understanding its thermodynamic stability at room temperature is paramount for its development, formulation, and storage. This guide provides a comprehensive overview of the factors influencing the stability of this molecule, predicted degradation pathways, and a robust framework for its experimental evaluation. By synthesizing data from related chloropyridazine and heterocyclic ester analogs, this document offers a predictive yet scientifically grounded approach to stability assessment in the absence of direct literature on the title compound.

Introduction: The Significance of Stability in Heterocyclic Compounds

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals and specialty chemicals. Their efficacy and safety are intrinsically linked to their structural integrity. For drug development professionals, a thorough understanding of a molecule's thermodynamic stability is not merely an academic exercise; it is a critical component of preclinical development.[1] Undesirable changes in the structure and physicochemical properties of a drug candidate can lead to a decrease in pharmacological activity or an increase in toxicity.[1]

Propyl 6-chloropyridazine-3-carboxylate, with its electron-deficient pyridazine ring and ester functionality, presents a unique stability profile. The chloropyridazine ring itself is noted for its chemical stability due to strong conjugation.[2] However, the presence of the chloro and propyl carboxylate substituents introduces potential sites for degradation. This guide will dissect these structural features to anticipate and evaluate the compound's stability at ambient conditions.

Physicochemical Properties and Predicted Stability Profile

Table 1: Predicted Physicochemical Properties of Propyl 6-Chloropyridazine-3-carboxylate

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C8H9ClN2O2	Based on chemical structure
Molecular Weight	200.62 g/mol	Based on chemical structure
Appearance	White to off-white solid	Typical for small organic molecules
Solubility	Soluble in organic solvents (e.g., DCM, THF, Ethyl Acetate); Low solubility in water	Ester functionality increases organic solubility
Melting Point	Lower than the parent acid (142 °C)	Esterification typically lowers melting points
Thermal Stability	Expected to be stable up to high temperatures, potentially around 250°C, in inert conditions.[1][5]	Based on studies of similar nitrogen-rich heterocyclic esters.

Potential Degradation Pathways

The degradation of propyl 6-chloropyridazine-3-carboxylate at room temperature is likely to be a slow process. However, over extended storage or under stress conditions (light, humidity, pH extremes), several degradation pathways can be anticipated.

Hydrolysis

The ester linkage is a primary site for hydrolytic cleavage, especially in the presence of moisture and acidic or basic catalysts. This would lead to the formation of 6-chloropyridazine-3-carboxylic acid and propanol.

Nucleophilic Substitution of the Chlorine Atom

The chlorine atom on the pyridazine ring is susceptible to nucleophilic substitution. While generally stable, this reactivity can be enhanced by electron-withdrawing groups on the ring. Water, acting as a weak nucleophile, could lead to the formation of a hydroxypyridazine derivative over time.

Photodegradation

Chloropyridine derivatives are known to undergo photodegradation.[6] Exposure to UV light can induce the formation of various photoproducts through mechanisms that may involve dehalogenation and ring opening.[7]

Oxidation

While the pyridazine ring is relatively resistant to oxidation, the propyl ester chain could be a site for oxidative degradation, although this is less likely under ambient conditions without the presence of strong oxidizing agents.

Below is a diagram illustrating the potential degradation pathways.

Caption: Potential degradation pathways for propyl 6-chloropyridazine-3-carboxylate.

Recommended Experimental Workflow for Stability Assessment

A comprehensive stability study should be conducted in accordance with the International Council for Harmonisation (ICH) guidelines. The following workflow provides a robust framework for assessing the thermodynamic stability of propyl 6-chloropyridazine-3-carboxylate.

Materials and Instrumentation

• Sample: Propyl 6-chloropyridazine-3-carboxylate (purity > 99%)

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) with a UV detector

  • Liquid Chromatography-Mass Spectrometry (LC-MS) for impurity identification

  • Differential Scanning Calorimetry (DSC) for thermal analysis

  • Thermogravimetric Analysis (TGA) for decomposition temperature

  • Forced degradation chamber (temperature, humidity, and light controlled)

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and establish a stability-indicating analytical method.

Step 1: Method Development and Validation

• Develop a stability-indicating HPLC method capable of separating the parent compound from its potential degradation products. A reverse-phase C18 column with a gradient elution of acetonitrile and water is a common starting point.

• Validate the method for specificity, linearity, accuracy, precision, and robustness according to ICH Q2(R1) guidelines.

Step 2: Stress Conditions

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at room temperature for 4 hours.

• Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

• Thermal Degradation: Solid sample at 105°C for 48 hours.

• Photostability: Expose the solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Step 3: Sample Analysis

• At specified time points, withdraw samples, neutralize if necessary, and dilute to an appropriate concentration.

• Analyze the samples by the validated HPLC method to quantify the parent compound and any degradation products.

• Use LC-MS to identify the structure of the major degradation products.

Step 4: Long-Term and Accelerated Stability Studies

• Store the compound under long-term (25°C/60% RH) and accelerated (40°C/75% RH) conditions for a defined period (e.g., up to 12 months for long-term and 6 months for accelerated).

• Analyze samples at predetermined time points (e.g., 0, 3, 6, 9, 12 months).

The following diagram outlines the experimental workflow for the stability assessment.

Caption: Experimental workflow for the stability assessment of propyl 6-chloropyridazine-3-carboxylate.

Data Interpretation and Reporting

The stability of the compound is determined by the extent of degradation observed under various conditions.

Table 2: Example Data Summary from a Forced Degradation Study

Stress Condition	Assay of Parent Compound (%)	Major Degradant(s)
0.1 M HCl, 60°C, 24h	85.2	6-chloropyridazine-3-carboxylic acid
0.1 M NaOH, RT, 4h	70.5	6-chloropyridazine-3-carboxylic acid
3% H2O2, RT, 24h	98.1	Minor unidentified peaks
105°C, 48h	99.5	No significant degradation
Photostability	92.7	Multiple minor degradants

The results from the long-term and accelerated stability studies will be used to establish a retest period or shelf life for the compound.

Conclusion

While direct stability data for propyl 6-chloropyridazine-3-carboxylate is not currently published, a robust stability profile can be predicted based on the known chemistry of the chloropyridazine ring and ester functionalities. The compound is expected to be reasonably stable at room temperature in the absence of light and moisture. The primary degradation pathways are likely to be hydrolysis of the ester and nucleophilic substitution of the chlorine atom. A comprehensive stability testing program, as outlined in this guide, is essential to confirm these predictions and ensure the quality, safety, and efficacy of any product containing this molecule.

References

• Yin, et al. (2023). Sulfachloropyridazine (SCP) effects on anaerobic microorganisms and its degradation pathways. ResearchGate. [Link]

• Czylkowska, A., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. [Link]

• Czylkowska, A., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PubMed. [Link]

• Chen, J., et al. (2018). UV-activated persulfate oxidation of sulfamethoxypyridazine: Kinetics, degradation pathways and impact on DBP formation during subsequent chlorination. ResearchGate. [Link]

• Sahoo, S. R., et al. (2018). Deciphering Stability of Five-Membered Heterocyclic Radicals: Balancing Act Between Delocalization and Ring Strain. The Journal of Physical Chemistry A. [Link]

• Czylkowska, A., et al. (2024). (PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. ResearchGate. [Link]

• Pardeshi, S. D., & Rajput, P. R. (n.d.). P H – METRIC STUDY OF SUBSTITUTED HETEROCYCLICDRUGS WITHTRANSITION METALSIN MIXED SOLVENT. Jetir.Org. [Link]

• Skoutelis, C., et al. (2017). Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products. ResearchGate. [Link]

• Miyadera, H., et al. (2009). Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. PubMed. [Link]

• Skoutelis, C., et al. (2017). Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products. PubMed. [Link]

• PubChem. (n.d.). 6-chloropyridazine-3-carboxylic Acid. [Link]

• Chemsrc. (2025). 6-Chloropyridazine-3-carboxylic acid | CAS#:5096-73-1. [Link]

• Google Patents. (n.d.). CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.

• NextSDS. (n.d.). 6-Chloropyridazine-3-carboxamide — Chemical Substance Information. [Link]

• HETEROCYCLES. (2003). Pyridazine Derivatives. [Link]

• Abdelrahman, N. A., et al. (2023). Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization strategy. PMC. [Link]

• Park, E.-H., & Park, M.-S. (2005). Acylation of Pyridazinylamines by Acyclic Anhydrides; Synthesis of N-Substituted 3-Amino-6-chloropyridazines. YAKHAK HOEJI. [Link]

• Ribeiro da Silva, M. A. V., et al. (2014). Thermodynamic Stability of Fenclorim and Clopyralid. PMC. [Link]

• MDPI. (2025). Synthesis of Polyfluorinated Aromatic Selenide-Modified Polysiloxanes: Enhanced Thermal Stability, Hydrophobicity, and Noncovalent Modification Potential. [Link]

• NIST. (n.d.). Propene. NIST WebBook. [Link]

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• 3. Page loading... [guidechem.com]
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• 6. Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Standard Synthesis Protocol for Propyl 6-chloropyridazine-3-carboxylate

Executive Summary & Strategic Rationale

Propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2) is a highly valued heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical intermediates, including CXCR7 antagonists[1] and Stearoyl-CoA Desaturase 1 (SCD1) inhibitors.

While simple aliphatic esters can often be synthesized via traditional Fischer esterification (refluxing the carboxylic acid in an alcohol with catalytic sulfuric acid), this approach is fundamentally flawed for electron-deficient heterocycles like pyridazine. The strongly electron-withdrawing nature of the pyridazine ring reduces the nucleophilicity of the carbonyl oxygen, leading to sluggish reaction kinetics. Furthermore, prolonged acidic reflux can lead to degradation of the heterocyclic core[1].

The Causality of the Chosen Protocol: To circumvent these limitations, this protocol employs a highly efficient two-step sequence. First, 6-chloropyridazine-3-carboxylic acid is converted into the highly reactive 6-chloropyridazine-3-carbonyl chloride using thionyl chloride (SOCl₂) and a catalytic amount of N,N-Dimethylformamide (DMF)[2]. The DMF catalyst is critical; it generates the Vilsmeier-Haack reagent in situ, which acts as the active chlorinating species, dramatically accelerating the reaction. In the second step, the acid chloride is trapped by n-propanol in the presence of a mild base (triethylamine) to yield the target propyl ester. This method ensures high yields, prevents heterocycle degradation, and operates under mild conditions during the esterification phase.

Experimental Workflow

Figure 1: Two-step synthesis workflow for propyl 6-chloropyridazine-3-carboxylate.

Reagent Matrix & Quantitative Data

The following table summarizes the quantitative requirements for a standard 10 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
6-Chloropyridazine-3-carboxylic acid	158.54	1.0	1.58 g (10 mmol)	Starting Material
Thionyl Chloride (SOCl₂)	118.97	5.0	3.63 mL (50 mmol)	Chlorinating Agent
N,N-Dimethylformamide (DMF)	73.09	0.05	38 µL (0.5 mmol)	Catalyst
n-Propanol (Anhydrous)	60.10	1.5	1.12 mL (15 mmol)	Nucleophile
Triethylamine (TEA)	101.19	2.0	2.79 mL (20 mmol)	Acid Scavenger
Dichloromethane (DCM)	84.93	-	50 mL	Solvent
Toluene (Anhydrous)	92.14	-	20 mL	Co-evaporation Solvent

Step-by-Step Methodologies

Step 1: Synthesis of 6-chloropyridazine-3-carbonyl chloride

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl₂) to prevent moisture ingress.

• Suspension: Add 6-chloropyridazine-3-carboxylic acid (1.58 g, 10 mmol) to the flask, followed by 20 mL of anhydrous chloroform or neat thionyl chloride (3.63 mL, 50 mmol)[2].

• Catalysis: Inject catalytic DMF (38 µL, 0.5 mmol) into the suspension. Note: The addition of DMF will immediately trigger the formation of the Vilsmeier-Haack complex, initiating gas evolution (SO₂ and HCl).

• Reflux: Heat the reaction mixture to reflux (approx. 75°C) for 3 hours. The reaction is complete when the suspension transitions into a clear, dark homogeneous solution, indicating the full conversion of the insoluble carboxylic acid into the soluble acid chloride[2].

• Concentration & Co-evaporation (Critical Step): Cool the mixture to room temperature and concentrate under reduced pressure. To ensure the complete removal of unreacted SOCl₂, add 10 mL of anhydrous toluene and evaporate to dryness. Repeat this co-evaporation step twice. Causality: Residual SOCl₂ will react with n-propanol in Step 2 to form dipropyl sulfite, a non-polar impurity that is notoriously difficult to separate from the target ester via chromatography.

Step 2: Esterification with n-Propanol

• Dissolution: Dissolve the crude 6-chloropyridazine-3-carbonyl chloride in 30 mL of anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath. Causality: The reaction between the acid chloride and the alcohol is highly exothermic. Cooling prevents localized heating that could degrade the pyridazine ring.

• Base Addition: Add triethylamine (2.79 mL, 20 mmol) dropwise.

• Nucleophilic Attack: Slowly add anhydrous n-propanol (1.12 mL, 15 mmol) dropwise over 10 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Workup: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: 10% to 30% Ethyl Acetate in Hexanes) to afford propyl 6-chloropyridazine-3-carboxylate[] as a solid.

Self-Validating System: In-Process Controls (IPC)

A robust synthetic protocol must be self-validating to prevent the compounding of errors. Do not proceed to Step 2 without verifying the success of Step 1.

IPC 1: Methanol-Quench Assay (Validating Step 1) Because the acid chloride intermediate cannot be directly analyzed via standard TLC or LC-MS (it will hydrolyze back to the starting acid on the silica/column), an indirect quench assay is required:

• Action: Withdraw a 10 µL aliquot of the Step 1 reaction mixture and quench it into 100 µL of anhydrous methanol containing 1 µL of triethylamine.

• Validation: Analyze the quenched sample via LC-MS. The highly reactive acid chloride instantly converts to methyl 6-chloropyridazine-3-carboxylate. The complete absence of the starting carboxylic acid mass (m/z 159 [M+H]⁺) and the dominant presence of the methyl ester mass (m/z 173 [M+H]⁺) confirms 100% conversion.

IPC 2: TLC Monitoring (Validating Step 2)

• Action: Spot the Step 2 reaction mixture alongside the starting carboxylic acid on a silica TLC plate. Elute with 30% EtOAc in Hexanes.

• Validation: The target propyl ester will elute with a high Rf value (~0.6), whereas any unreacted or hydrolyzed starting acid will remain at the baseline (Rf = 0.0). Complete disappearance of the baseline spot (if analyzing a hydrolyzed aliquot) indicates reaction completion.

Analytical Characterization

To confirm the identity and purity of the synthesized propyl 6-chloropyridazine-3-carboxylate, the following analytical signatures should be observed:

• LC-MS (ESI+): Expected m/z for C₈H₉ClN₂O₂ is 201.04 [M+H]⁺. A characteristic chlorine isotope pattern (3:1 ratio for m/z 201 and 203) must be present.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.15 (d, J = 8.8 Hz, 1H, Pyridazine Ar-H)

  • δ 7.68 (d, J = 8.8 Hz, 1H, Pyridazine Ar-H)

  • δ 4.45 (t, J = 6.8 Hz, 2H, -O-CH₂-)

  • δ 1.88 (sextet, J = 7.2 Hz, 2H, -CH₂-)

  • δ 1.05 (t, J = 7.4 Hz, 3H, -CH₃)

References

• Source: bocsci.
• Title: WO2014085490A1 - Cxcr7 antagonists Source: Google Patents URL
• Title: (12) United States Patent (10) Patent No.
• Title: Discovery of Potent, Selective, Orally Bioavailable Stearoyl-CoA Desaturase 1 Inhibitors Source: ACS Publications URL

Sources

• 1. WO2014085490A1 - Cxcr7 antagonists - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Scale-Up Synthesis and Process Optimization of Propyl 6-Chloropyridazine-3-Carboxylate

Executive Summary

Propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2)[] is a highly versatile heteroaromatic building block utilized extensively in modern medicinal chemistry. Derivatives of the 6-chloropyridazine scaffold are critical intermediates in the synthesis of Stimulator of Interferon Genes (STING) receptor agonists[2] and NLRP3 inflammasome inhibitors[3]. This application note details a robust, scalable, and self-validating two-step protocol for the synthesis of the propyl ester from 6-chloropyridazine-3-carboxylic acid. By leveraging an acid chloride intermediate, this method bypasses the limitations of equilibrium-driven Fischer esterification, ensuring high yields, excellent purity, and operational safety on a multigram to kilogram scale.

Strategic Rationale & Mechanistic Insights

Direct Fischer esterification of 6-chloropyridazine-3-carboxylic acid is notoriously inefficient. The electron-deficient nature of the pyridazine ring, compounded by the deactivating 6-chloro substituent, renders the carboxylic acid weakly nucleophilic. Furthermore, subjecting the pyridazine core to harsh, prolonged acidic reflux often leads to thermal degradation and undesired side reactions.

To circumvent this, the process utilizes a kinetically favored two-step pathway:

• Activation: Conversion of the carboxylic acid to 6-chloropyridazine-3-carbonyl chloride using oxalyl chloride and a catalytic amount of N,N-dimethylformamide (DMF)[2][4].

• Esterification: Nucleophilic acyl substitution of the highly reactive acid chloride with n-propanol in the presence of an organic base (triethylamine) to yield the target ester.

Visualization of the Synthetic Pathway

Fig 1. Mechanistic workflow for the two-step synthesis of propyl 6-chloropyridazine-3-carboxylate.

Scale-Up Dynamics & Causality

Designing a protocol for scale-up requires moving beyond basic stoichiometry to address thermodynamics, safety, and impurity control. Every reagent choice in this workflow is governed by specific chemical causality:

• Oxalyl Chloride vs. Thionyl Chloride: Oxalyl chloride is selected as the chlorinating agent because it proceeds smoothly at 0 °C to room temperature[2]. Thionyl chloride typically requires elevated temperatures (reflux), which increases the risk of product decomposition.

• Catalytic DMF: DMF reacts with oxalyl chloride to form the Vilsmeier-Haack intermediate (chloromethylene)dimethylammonium chloride. This active species attacks the carboxylic acid, regenerating DMF and driving the catalytic cycle.

• Vacuum Stripping of Intermediates: Excess oxalyl chloride must be removed before the addition of n-propanol. Failure to do so results in the formation of dipropyl oxalate, a liquid impurity that is exceptionally difficult to separate from the target product via crystallization[4].

• Triethylamine (Et₃N) as an Acid Scavenger: The esterification step generates stoichiometric hydrochloric acid. Et₃N is added to neutralize the HCl, preventing the acid-catalyzed degradation of the product and shifting the reaction equilibrium entirely to the right.

Self-Validating Experimental Protocol

This methodology is designed as a "self-validating system." Built-in physical and chemical checks ensure that the operator can confirm the success of each phase before proceeding.

Step 1: Formation of 6-Chloropyridazine-3-carbonyl chloride

• Charge: To a clean, dry, nitrogen-purged reactor, charge 6-chloropyridazine-3-carboxylic acid (100 g, 0.63 mol) and anhydrous dichloromethane (DCM, 1.0 L).

• Catalyst Addition: Add catalytic DMF (2.4 mL, 0.05 eq). Note: The suspension will remain heterogeneous.

• Cooling: Chill the reactor to 0 °C using an ice/water bath.

• Activation: Add oxalyl chloride (70 mL, 1.3 eq) dropwise over 60 minutes via an addition funnel.

  • Causality: Dropwise addition controls the exothermic generation of CO, CO₂, and HCl gases.

• Self-Validation (IPC 1): Allow the reaction to warm to room temperature and stir for 4 hours. The reaction is physically complete when the suspension transitions to a clear brownish solution and gas evolution (bubbling) completely ceases[3].

• Concentration: Concentrate the reaction mixture in vacuo at 30 °C to yield the crude acid chloride as a solid. Co-evaporate with anhydrous DCM (2 × 200 mL) to ensure complete removal of residual oxalyl chloride.

Step 2: Esterification to Propyl 6-Chloropyridazine-3-carboxylate

• Reconstitution: Redissolve the crude acid chloride in anhydrous DCM (800 mL) under nitrogen and cool to 0 °C.

• Alcohol Addition: Prepare a solution of n-propanol (71 mL, 1.5 eq) and triethylamine (175 mL, 2.0 eq) in DCM (200 mL). Add this solution dropwise to the reactor over 45 minutes.

  • Self-Validation: A white precipitate (Et₃N·HCl) will immediately form, visually confirming the nucleophilic acyl substitution is occurring.

• Maturation: Stir the mixture at room temperature for 2 hours.

• Self-Validation (IPC 2): Quench a 0.1 mL aliquot in water/ethyl acetate. Perform TLC (Hexane:EtOAc 3:1); the baseline acid spot must be absent, replaced by a high-Rf UV-active spot.

Step 3: Workup and Isolation

• Quench: Quench the reaction by slowly adding 500 mL of ice-cold water.

• Acidic Wash: Separate the organic layer and wash with 1M HCl (500 mL).

  • Self-Validation: Check the pH of the aqueous layer; it must be < 3 to ensure all excess Et₃N has been removed as the water-soluble hydrochloride salt.

• Basic Wash: Wash the organic layer with saturated aqueous NaHCO₃ (500 mL).

  • Self-Validation: Check the pH of the aqueous layer; it must be > 8 to ensure neutralization of any residual acid.

• Drying & Concentration: Wash with brine (500 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the crude product.

• Purification: Recrystallize the crude solid from a mixture of Hexane/Ethyl Acetate (4:1) to yield propyl 6-chloropyridazine-3-carboxylate as a crystalline solid.

Quantitative Data & Analytical Metrics

Table 1: Material Equivalents & Mass Balance for Scale-Up

Reagent / Material	MW ( g/mol )	Equivalents	Mass / Volume	Function
6-Chloropyridazine-3-carboxylic acid	158.54	1.00	100.0 g	Starting Material
Oxalyl Chloride	126.93	1.30	104.0 g (70 mL)	Activating Agent
N,N-Dimethylformamide (DMF)	73.09	0.05	2.3 g (2.4 mL)	Catalyst
n-Propanol	60.10	1.50	56.8 g (71 mL)	Nucleophile
Triethylamine (Et₃N)	101.19	2.00	127.5 g (175 mL)	Acid Scavenger
Dichloromethane (DCM)	84.93	-	1.5 L (Total)	Solvent

Table 2: In-Process Controls (IPC) and Self-Validation Metrics

Phase	Metric / Indicator	Expected Outcome	Corrective Action if Failed
Activation	Gas Evolution (Bubbler)	Complete cessation of bubbling after 4h	Stir for an additional 2h; add 0.1 eq oxalyl chloride if unreacted SM remains.
Activation	Visual State	Clear brownish solution[3]	Ensure strict anhydrous conditions; water degrades the Vilsmeier reagent.
Esterification	TLC (Hexane:EtOAc 3:1)	Disappearance of baseline SM spot	Add 0.2 eq additional n-propanol and Et₃N; stir for 1h.
Workup	Aqueous pH (Acid Wash)	pH < 3	Repeat 1M HCl wash until pH < 3.
Workup	Aqueous pH (Basic Wash)	pH > 8	Repeat saturated NaHCO₃ wash until pH > 8.

References

• Design, Synthesis, and Biological Evaluation of Bipyridazine Derivatives as Stimulator of Interferon Genes (STING) Receptor Agonists | Journal of Medicinal Chemistry - ACS Publications. Source: acs.org.
• 6531-04-0 | 6-Chloropyridazine-3-carbonyl chloride. Source: Ambeed.com.
• WO2024160690A1 - 2-(pyridazin-3-yl)-5-(trifluorométhyl)phénols utiles en tant qu'inhibiteurs de nlrp3. Source: Google Patents.
• CAS 98490-71-2 6-Chloro-3-pyridazinecarboxylic acid propyl ester. Source: bocsci.com.

Sources

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• 3. WO2024160690A1 - 2-(pyridazin-3-yl)-5-(trifluorométhyl)phénols utiles en tant qu'inhibiteurs de nlrp3 - Google Patents [patents.google.com]
• 4. 6531-04-0 | 6-Chloropyridazine-3-carbonyl chloride | Chlorides | Ambeed.com [ambeed.com]

Application Note: Advanced Chromatographic Purification of Synthesized Propyl 6-Chloropyridazine-3-Carboxylate

Introduction & Chemical Profile

Propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2) is a highly valued heterocyclic intermediate used in the synthesis of advanced pharmaceuticals, particularly in the development of kinase inhibitors and agrochemicals. Synthesizing this compound often yields a crude mixture containing unreacted starting materials, regioisomers, and degradation byproducts.

As an application scientist, designing a purification strategy requires looking beyond standard protocols and analyzing the specific physicochemical properties of the target molecule. The presence of a basic pyridazine core combined with lipophilic substituents dictates a highly specific chromatographic approach.

Quantitative Data: Physicochemical Profiling

Property	Value / Characteristic	Chromatographic Implication
Molecular Formula	C8H9ClN2O2	Small molecule (MW ~200.5 g/mol ); highly amenable to standard LC techniques.
Functional Groups	Pyridazine ring, Chloro, Propyl Ester	Mixed polarity. Basic nitrogens risk secondary interactions with stationary phases.
Lipophilicity	Moderate-High	The propyl chain increases lipophilicity relative to methyl/ethyl analogs, shifting the Rf​ value higher in normal-phase chromatography.
UV Absorbance	Strong at ~254 nm and 280 nm	Enables robust, non-destructive UV-directed fraction collection.

Mechanistic Rationale & Chromatographic Strategy

Do not simply load this compound onto a standard silica column and expect high recovery. The causality behind our experimental choices lies in the molecular structure:

• Silanol Interactions (The Tailing Effect): The pyridazine core contains two adjacent nitrogen atoms. These basic sites act as strong hydrogen-bond acceptors and can interact aggressively with the acidic silanol groups (Si-OH) present on standard silica gel. This interaction causes severe peak tailing and compromises resolution. To counteract this, we utilize high-surface-area spherical silica (>700 m²/g) which improves separation kinetics, as demonstrated in studies optimizing the1 [1].

• Solvent Selectivity: The 6-chloro substituent and the propyl ester group significantly enhance the molecule's lipophilicity. Literature regarding the 2 [2] suggests a Hexane/Ethyl Acetate system. For the propyl variant, a slightly shallower gradient is required to prevent co-elution with non-polar impurities.

• Polishing: For biological assays, purity must exceed 99%. Normal-phase flash chromatography is excellent for bulk isolation, but 3 [3] is mandatory to strip away closely related regioisomeric impurities.

Fig 1. Causality matrix linking molecular features to chromatographic behavior.

Experimental Protocols

The following methodologies are designed as self-validating systems. Built-in Quality Control (QC) gates ensure that errors are caught before proceeding to the next phase.

Fig 2. End-to-end purification workflow with built-in QC decision gates.

Protocol 1: Normal-Phase Flash Chromatography (Primary Isolation)

Objective: Remove bulk synthetic impurities, unreacted starting materials, and baseline tars.

Step-by-Step Methodology:

• Sample Preparation (Dry Loading): Dissolve 1.0 g of the crude mixture in 5 mL of Dichloromethane (DCM). Add 2.5 g of standard silica gel to the flask. Evaporate the DCM completely under reduced pressure. Causality: Liquid loading with DCM would cause band broadening ("solvent front streaking"). Dry loading ensures a tight initial band, maximizing resolution.

• Column Equilibration: Equip an automated flash chromatography system with a 25 g high-performance spherical silica cartridge (20-40 µm, >700 m²/g). Equilibrate with 3 Column Volumes (CV) of 95% Hexane / 5% Ethyl Acetate.

• Elution: Load the dry silica-sample mixture into the solid load cartridge. Run the gradient detailed in Table 2 at a flow rate of 25 mL/min. Monitor UV absorbance at 254 nm and 280 nm.

• Self-Validation (Fraction QC): Spot the collected UV-active fractions on a silica TLC plate. Develop in 3:1 Hexane:Ethyl Acetate. Propyl 6-chloropyridazine-3-carboxylate will appear as a distinct UV-active spot at an Rf​ of ~0.35. Pool only the fractions containing a single spot.

Table 2: Flash Chromatography Gradient Profile

Column Volume (CV)	% Hexane (Mobile Phase A)	% Ethyl Acetate (Mobile Phase B)	Elution Purpose
0.0 - 2.0	95%	5%	Isocratic hold to wash non-polar impurities.

| 2.0 - 12.0 | 95% → 70% | 5% → 30% | Linear gradient to elute target compound. | | 12.0 - 15.0 | 70% | 30% | Isocratic flush to clear highly polar byproducts. |

Protocol 2: Reversed-Phase Preparative HPLC (High-Purity Polishing)

Objective: Achieve >99% purity by removing closely eluting regioisomers that co-elute during normal-phase chromatography.

Step-by-Step Methodology:

• Sample Reconstitution: Concentrate the pooled fractions from Protocol 1 in vacuo. Re-dissolve the residue in 2 mL of LC-MS grade Acetonitrile.

• System Setup: Utilize a Preparative HPLC system equipped with a C18 column (e.g., 21.2 x 250 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Phase A: Ultrapure Water + 0.1% Formic Acid (FA).

  • Phase B: Acetonitrile + 0.1% Formic Acid (FA).

  • Causality: The addition of 0.1% FA ensures the basic pyridazine nitrogens remain protonated, preventing secondary interactions with any unendcapped silanols on the C18 stationary phase, ensuring sharp, symmetrical peaks.

• Elution: Inject the sample and run the gradient outlined in Table 3 at 20 mL/min.

• Self-Validation (Final QC): Analyze the main peak fraction via analytical LC-MS. Confirm the presence of the target mass ( [M+H]+ ≈ 201.0 m/z for the 35Cl isotope) and verify that the UV purity (Area %) is ≥ 99.0%. Lyophilize the validated fractions to yield the pure white solid.

Table 3: Preparative HPLC Gradient Profile

Time (min)	% Water + 0.1% FA (A)	% Acetonitrile + 0.1% FA (B)	Flow Rate (mL/min)
0.0 - 2.0	70%	30%	20.0

| 2.0 - 12.0 | 70% → 30% | 30% → 70% | 20.0 | | 12.0 - 13.0 | 30% → 5% | 70% → 95% | 20.0 | | 13.0 - 15.0 | 5% | 95% | 20.0 |

References

• Biotage Application Note AN063:Improving Flash Purification of Chemically Related Pyrazines. Biotage.
• ChemicalBook:6-Chloro-pyridazine-3-carboxylic acid ethyl ester Synthesis and Purification. ChemicalBook.
• Benchchem Technical Support Center:Purification of Pyrimido[5,4-c]pyridazine Analogs. Benchchem.

Sources

• 1. ablelab.eu [ablelab.eu]
• 2. 6-Chloro-pyridazine-3-carboxylic acid ethyl ester | 75680-92-1 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Propyl 6-Chloropyridazine-3-carboxylate Synthesis

Welcome to the technical support center for the synthesis of propyl 6-chloropyridazine-3-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. Our approach is rooted in explaining the fundamental chemical principles behind each step, ensuring you can make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to propyl 6-chloropyridazine-3-carboxylate?

There are two predominant pathways to the target molecule, primarily differing in how the 6-chloropyridazine-3-carboxylic acid intermediate is prepared.

• Route A: Oxidation Pathway. This route starts with the oxidation of a commercially available precursor, 3-chloro-6-methylpyridazine, to form 6-chloropyridazine-3-carboxylic acid. This is followed by esterification.[1][2]

• Route B: Chlorination Pathway. This route begins with 6-hydroxypyridazine-3-carboxylic acid (or its corresponding pyridazinone tautomer), which is then chlorinated to yield 6-chloropyridazine-3-carboxylic acid, followed by esterification.

The subsequent esterification can be performed directly from the carboxylic acid (Fischer Esterification) or via a more reactive acyl chloride intermediate. The choice of route often depends on the availability and cost of starting materials, as well as scalability considerations.

Q2: Which esterification method typically provides the highest yield for this substrate?

For converting 6-chloropyridazine-3-carboxylic acid to its propyl ester, the acyl chloride method is generally superior for achieving high yields. This two-step process involves:

• Activating the carboxylic acid to 6-chloropyridazine-3-carbonyl chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride.

• Reacting the highly reactive acyl chloride with propanol.

This method is advantageous because the reaction of the acyl chloride with the alcohol is rapid and irreversible, unlike the equilibrium-limited Fischer esterification.[3][4] It minimizes the need for harsh acidic conditions and high temperatures, which can sometimes lead to degradation of the heterocyclic ring.

Q3: How can I effectively monitor the progress of my reactions?

Thin-Layer Chromatography (TLC) is the most common and cost-effective method.[5][6] Use a suitable solvent system (e.g., ethyl acetate/hexanes) to achieve good separation between your starting material, intermediate(s), and the final product. Visualizing the spots under UV light (254 nm) is typically effective for these aromatic compounds. For more quantitative analysis and to identify potential byproducts, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.

Q4: What are the critical safety precautions for this synthesis?

• Chlorinating Agents: Reagents like thionyl chloride (SOCl₂), oxalyl chloride, and phosphorus oxychloride (POCl₃) are corrosive, toxic, and react violently with water. Always handle them in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.[7]

• Oxidizing Agents: Strong oxidants like potassium permanganate and potassium dichromate, used in Route A, are hazardous and can cause fires or explosions if they come into contact with organic materials.[1] Handle with care and follow proper quenching and disposal procedures.

• Pressure Build-up: Reactions involving SOCl₂ or oxalyl chloride generate gaseous byproducts (SO₂/HCl or CO/CO₂/HCl). Ensure your reaction vessel is not sealed airtight to avoid dangerous pressure accumulation.

Troubleshooting Guide

Problem Area 1: Synthesis of the Carboxylic Acid Intermediate

Q5: My yield for 6-chloropyridazine-3-carboxylic acid via the oxidation of 3-chloro-6-methylpyridazine is low (<50%). What are the likely causes and solutions?

Low yields in this oxidation step are common and typically stem from incomplete reaction or over-oxidation.

Causality Analysis: The oxidation of the methyl group to a carboxylic acid requires a powerful oxidizing agent and carefully controlled conditions. The pyridazine ring itself is relatively electron-deficient and can be susceptible to degradation under harsh conditions.[8]

Troubleshooting Steps:

• Temperature Control is Critical: The reaction is highly exothermic. Adding the oxidant (e.g., K₂Cr₂O₇ or KMnO₄) portion-wise while maintaining the temperature below 65°C is crucial.[1][2] Use an ice bath to manage the internal temperature effectively. Runaway temperatures can lead to ring cleavage and a significant drop in yield.

• Verify Oxidant Stoichiometry: Ensure you are using the correct molar ratio of oxidant to substrate. A common range is 2-4 equivalents of the oxidant.[2] Insufficient oxidant will lead to incomplete conversion, while a large excess increases the risk of side reactions.

• Ensure Homogeneous Reaction Mixture: The starting material must be fully dissolved in the concentrated sulfuric acid before the oxidant is added.[1] Inadequate stirring can create localized "hot spots" where the oxidant concentration is too high, leading to decomposition.

• Optimize Reaction Time: Monitor the reaction by TLC or LC-MS. Stirring for 2-4 hours at the target temperature (e.g., 50-60°C) after the addition is complete is a good starting point.[1] Extending the time may not necessarily improve the yield if the reaction has already stalled or if degradation becomes significant.

• Efficient Product Extraction: The product is extracted from the aqueous solution after quenching with ice. Due to its polarity, multiple extractions (e.g., 5-8 times) with a suitable solvent like ethyl acetate are necessary to recover all the product.[1][2]

Problem Area 2: The Esterification Step

Q6: I am attempting a Fischer esterification with propanol and H₂SO₄, but the conversion is poor and I see starting material even after prolonged reflux.

This is a classic issue with equilibrium-controlled reactions.

Causality Analysis: Fischer esterification is a reversible reaction between a carboxylic acid and an alcohol to form an ester and water.[9] To achieve high conversion, the equilibrium must be shifted towards the products.

Troubleshooting Steps:

• Water Removal: The presence of water, a byproduct of the reaction, will push the equilibrium back towards the starting materials.

  • Solution A (Excess Reagent): Use propanol as the solvent. The large excess will drive the reaction forward according to Le Châtelier's principle. This is often the simplest approach.[10]

  • Solution B (Apparatus): Use a Dean-Stark apparatus to physically remove water from the reaction mixture as it forms, especially if using a co-solvent like toluene.

• Catalyst Loading: Ensure an adequate amount of acid catalyst (e.g., concentrated H₂SO₄) is used. A typical loading is 5-10 mol% relative to the carboxylic acid.

• Reaction Temperature and Time: While higher temperatures favor the reaction rate, ensure the temperature does not exceed the boiling point of propanol (~97°C) at atmospheric pressure. Refluxing for 4-24 hours is typical; monitor by TLC to determine when the reaction has reached equilibrium.

Q7: I've formed the 6-chloropyridazine-3-carbonyl chloride, but the subsequent reaction with propanol gives a low yield of the desired ester.

This points to issues with the acyl chloride's stability or the reaction conditions for the final step.

Causality Analysis: Acyl chlorides are highly electrophilic and reactive.[11] Their primary enemy is water, which will rapidly hydrolyze them back to the less reactive carboxylic acid.[12] The reaction with propanol also produces HCl, which can protonate reactants or catalyze side reactions if not neutralized.

Troubleshooting Steps:

• Strict Anhydrous Conditions: This is the most critical factor.

  • Thoroughly dry all glassware in an oven before use.

  • Use anhydrous solvents. Dichloromethane (DCM) is a common choice.[13]

  • Ensure the propanol is anhydrous.

  • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Neutralize HCl Byproduct: Add a non-nucleophilic base, such as triethylamine (TEA) or pyridine (typically 1.1-1.5 equivalents), to the reaction mixture. The base will scavenge the HCl produced, preventing it from protonating the alcohol (reducing its nucleophilicity) and driving the reaction to completion.[4]

• Temperature Management: Add the propanol (and base) to a cooled solution (0°C) of the acyl chloride.[13] This helps control the initial exothermic reaction. After the addition is complete, the reaction can be allowed to warm to room temperature and stirred for 1-2 hours until completion.

• Isolate or Use In-Situ: While the acyl chloride can be isolated, it is often more efficient to generate it and use it immediately in the next step (in-situ) to minimize decomposition from exposure to air and moisture.[13]

Visualized Workflows and Data

Synthetic Pathways Overview

Caption: Primary synthetic routes to the target compound.

Troubleshooting Flowchart: Low Overall Yield

Caption: A logical workflow for diagnosing the source of low yield.

Data Tables

Table 1: Comparison of Esterification Methods

Feature	Fischer Esterification	Acyl Chloride Method
Reagents	Propanol, H₂SO₄ (cat.)	1. SOCl₂ or (COCl)₂2. Propanol, Base (e.g., TEA)
Conditions	Reflux (High Temp)	0°C to Room Temp
Reaction Type	Reversible (Equilibrium)	Irreversible
Key Advantage	One step, inexpensive reagents	High yield, mild conditions, fast
Key Disadvantage	Incomplete conversion, harsh conditions	Two steps, moisture-sensitive
Typical Yield	40-70%	80-95%

Experimental Protocols

Protocol 1: High-Yield Synthesis via Acyl Chloride Intermediate

This protocol is recommended for achieving the highest possible yield.

Step 1: Synthesis of 6-Chloropyridazine-3-carbonyl chloride [13]

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and reflux condenser (with a gas outlet to a scrubber), add 6-chloropyridazine-3-carboxylic acid (1.0 eq).

• Add thionyl chloride (SOCl₂) (5.0 eq) and a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

• Heat the mixture to reflux (approx. 80°C) and stir for 2-3 hours. The solid should dissolve completely. Monitor the reaction by taking a small aliquot, carefully quenching it with methanol, and analyzing by TLC/LC-MS to confirm the formation of the methyl ester and the absence of starting acid.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess SOCl₂ under reduced pressure. To ensure complete removal, co-evaporate with an anhydrous solvent like toluene (2-3 times). The resulting crude 6-chloropyridazine-3-carbonyl chloride (a solid or oil) is used immediately in the next step.

Step 2: Esterification with Propanol

• Place the flask containing the crude acyl chloride under an inert atmosphere (N₂ or Ar) and cool it in an ice bath (0°C).

• Dissolve the acyl chloride in anhydrous dichloromethane (DCM).

• In a separate flask, prepare a solution of anhydrous propanol (1.2 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Add the propanol/triethylamine solution dropwise to the stirred, cooled solution of the acyl chloride over 15-20 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours.

• Monitor the reaction to completion by TLC.

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude propyl 6-chloropyridazine-3-carboxylate.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) or recrystallization to obtain the pure product.

References

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• BenchChem. (n.d.). Troubleshooting low yield in multi-component pyridine synthesis.

• Save My Exams. (2025, June 23). Acyl Chlorides & Esters (Edexcel A Level Chemistry): Revision Note. Retrieved from [Link]

• De-severac, H., et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI. Retrieved from [Link]

• Lejan Team. (n.d.). Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine.

• Pharmaffiliates. (2022, October 8). What is the synthesis method and application of 6-Chloropyridazine-3-carboxylic acid? Retrieved from [Link]

• Kim, J., et al. (2017).
• ResearchGate. (n.d.). Optimization of the Chlorination Conditions.
• Clark, J. (n.d.). Reaction between acyl chlorides and alcohols - addition / elimination.
• Google Patents. (n.d.). CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.
• Abdelrahman, N. A., et al. (2022).
• Toma, L., et al. (2002). 6-Chloropyridazin-3-yl derivatives active as nicotinic agents: synthesis, binding, and modeling studies. Journal of Medicinal Chemistry.
• Google Patents. (n.d.). US 2013/0178478 A1 - Pyridazine Compounds.
• LIRIAS. (n.d.). Strategy for the synthesis of pyridazine heterocycles and its derivatives.
• ChemKey. (n.d.). Esterification of Alcohols and Carboxylic Acids.
• De-severac, H., et al. (2013). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. The Journal of Organic Chemistry.

• Organic Syntheses. (n.d.). Esterification of carboxylic acids with dicyclohexylcarbodiimide/4-dimethylaminopyridine: tert-butyl ethyl fumarate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 6-chloronicotinoyl chloride. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]

• Sparkl. (n.d.). Revision Notes - Reaction of Alcohols with Acyl Chlorides to Form Esters.
• The Royal Society of Chemistry. (n.d.). Microwave-Enhanced Synthesis of 2,3,6-Trisubstituted Pyridazines: Application to Four-Step Synthesis of Gabazine (SR-95531).
• Google Patents. (n.d.). US 2010/0075971 A1 - Substituted Pyridine Compounds.
• HETEROCYCLES. (2003).
• Google Patents. (n.d.). WO2016138114A1 - Therapeutic pyridazine compounds and uses thereof.
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• Google Patents. (n.d.). WO2007026623A1 - Process for producing 3-amino-6-chloropyridazine.
• YAKHAK HOEJI. (2005). Acylation of Pyridazinylamines by Acyclic Anhydrides; Synthesis of N-Substituted 3-Amino-6-chloropridazines.

• Chemsrc. (2025, August 21). 6-Chloropyridazine-3-carboxylic acid | CAS#:5096-73-1. Retrieved from [Link]

• Korea Science. (2005). Acylation of Pyridazinylamines by Acyclic Anhydrides; Synthesis of N-Substituted 3-Amino-6-chloropyridazines.
• Google Patents. (n.d.). EP 0372654 A2 - Preparation of 2-chloropyridine 3-carboxylic acid esters.

• Organic Chemistry Portal. (n.d.). Yamaguchi Esterification. Retrieved from [Link]

• Thieme. (n.d.). Product Class 8: Pyridazines.
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Solving low conversion rates with propyl 6-chloropyridazine-3-carboxylate precursors

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to achieve high conversion rates with bifunctional heterocycles. Propyl 6-chloropyridazine-3-carboxylate is a highly versatile building block, but the very features that make it useful—an electrophilic C6-chloride and a functionalizable C3-ester—are also the root causes of premature reaction stalling.

Below is an in-depth troubleshooting guide designed to help you diagnose, understand, and resolve low conversion rates in your pyridazine workflows.

Diagnostic Overview

Before altering your reagents, you must identify the parasitic pathway outcompeting your desired reaction. Use the diagnostic workflow below to pinpoint the failure mode.

Caption: Diagnostic workflow for identifying root causes of low conversion in pyridazine workflows.

Module 1: Nucleophilic Aromatic Substitution (SNAr) Anomalies

Q: My SNAr reaction with a primary aliphatic amine stalls at 30-40% conversion. LC-MS shows a highly polar byproduct. What is happening?

Mechanistic Causality: The C6-chloride is highly activated by the electron-withdrawing nitrogens and the C3-propyl ester. However, if your reaction contains inorganic bases (like K2​CO3​ ) and trace water, the propyl ester undergoes rapid saponification (hydrolysis).

Once the ester is hydrolyzed to a carboxylate anion, the electron-withdrawing effect is neutralized. The negative charge delocalizes into the pyridazine ring, drastically increasing its electron density. Because SNAr requires an electron-deficient ring to stabilize the Meisenheimer complex intermediate, this parasitic pathway raises the activation energy and completely stalls nucleophilic attack at C6[1].

Caption: Mechanistic divergence showing how ester hydrolysis deactivates the pyridazine ring.

Protocol 1: Self-Validating Anhydrous SNAr Methodology

To prevent ester deactivation, you must eliminate water and use a non-nucleophilic base.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with dry argon.

• Reagent Loading: Add propyl 6-chloropyridazine-3-carboxylate (1.0 eq) and anhydrous Acetonitrile (MeCN, <50 ppm H2​O ) to achieve a 0.2 M concentration.

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (2.5 eq). Do not use K2​CO3​ or NaOH .

• Nucleophile Addition: Add the amine nucleophile (1.2 eq) dropwise.

• Reaction: Heat the mixture to 80 °C under argon for 4-6 hours.

• In-Process Validation Checkpoint: At t=2 hours , take a 10 µL aliquot, dilute in 1 mL MeCN, and run LC-MS.

  • Success Indicator: Dominant peak at [M+H]+ of the desired product.

  • Failure Indicator: A peak at [M−42]+ indicates the loss of the propyl group (hydrolysis). If observed, your solvent or reagents are wet.

Module 2: Palladium-Catalyzed Cross-Coupling Failures

Q: During a Suzuki-Miyaura coupling, the reaction mixture turns black within 20 minutes, and I recover unreacted starting material. How do I fix this?

Mechanistic Causality: The formation of a black mirror or precipitate is "palladium black"—the aggregation of dead Pd(0) catalyst. Pyridazine nitrogens are excellent σ -donors and act as bidentate ligands. They coordinate directly to the palladium center, displacing weaker phosphine ligands (like PPh3​ ) and removing the active catalyst from the cycle[2].

Furthermore, standard Suzuki conditions utilize aqueous bases (e.g., 2M Na2​CO3​ ). As established in heterocycle cross-coupling methodologies, this aqueous environment will hydrolyze the C3-propyl ester during the reaction or workup, altering the substrate's solubility and pulling it into the aqueous waste layer[2].

Protocol 2: Water-Free Suzuki-Miyaura Coupling

To overcome catalyst poisoning and ester hydrolysis, you must use a highly sterically hindered, electron-rich biaryl phosphine ligand (like XPhos) and an anhydrous fluoride base[3].

• Preparation: In a glovebox or under strict Schlenk conditions, add propyl 6-chloropyridazine-3-carboxylate (1.0 eq) and the arylboronic acid (1.2 eq) to a dry vial.

• Catalyst Loading: Add Pd2​(dba)3​ (2.5 mol%, yielding 5 mol% Pd) and XPhos (10 mol%). The bulky XPhos ligand creates a steric shield around the Pd center, preventing pyridazine nitrogen coordination while allowing C-Cl oxidative addition.

• Base Loading: Add anhydrous Cesium Fluoride ( CsF ) (3.0 eq). CsF activates the boronic acid without introducing hydroxide ions.

• Solvent: Add anhydrous 1,4-dioxane (degassed via freeze-pump-thaw) to achieve a 0.1 M concentration.

• Reaction: Seal the vial and heat at 90 °C for 12 hours.

• In-Process Validation Checkpoint: Observe the reaction at t=30 minutes .

  • Success Indicator: The solution remains a clear, homogeneous yellow/orange, indicating an active Pd(0)/Pd(II) catalytic cycle.

  • Failure Indicator: Rapid precipitation of black particulates indicates oxygen ingress or insufficient ligand loading.

Quantitative Troubleshooting Matrix

Use the following data table to benchmark your current conditions against optimized parameters.

Reaction Type	Standard (Failing) Conditions	Primary Pitfall	Observed Conversion	Optimized Conditions	Expected Conversion
SNAr (Amination)	K2​CO3​ / DMF (Trace H2​O )	Ester Hydrolysis (Ring Deactivation)	30 - 40%	DIPEA / Anhydrous MeCN	> 90%
SNAr (Alkoxylation)	NaOMe / Methanol	Transesterification (Propyl → Methyl)	Mixed Esters	NaOPr / Propanol	> 95%
Suzuki Coupling	Pd(PPh3​)4​ / Na2​CO3​ / H2​O -Dioxane	Catalyst Poisoning & Hydrolysis	< 10%	Pd2​(dba)3​ XPhos / CsF / Dry Dioxane	> 85%
Buchwald-Hartwig	Pd(OAc)2​ / BINAP / NaOtBu	Base-induced degradation	15 - 25%	Pd2​(dba)3​ BrettPhos / K3​PO4​	> 80%

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Reference Data & Comparative Studies

1H and 13C NMR spectra analysis of propyl 6-chloropyridazine-3-carboxylate

Comparative NMR Analysis and Synthetic Utility of Propyl 6-Chloropyridazine-3-Carboxylate in Drug Discovery

Introduction

Pyridazine derivatives are privileged scaffolds in modern drug discovery, prominently featured in the development of STING receptor agonists[1] and stearoyl-CoA desaturase (SCD) inhibitors[2]. Among the critical building blocks for these active pharmaceutical ingredients (APIs) is 6-chloropyridazine-3-carboxylic acid (CAS 5096-73-1)[2]. However, the free carboxylic acid presents significant physicochemical challenges, including poor solubility in non-polar organic solvents and a tendency to undergo unwanted side reactions during transition-metal-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) at the C-6 position.

To circumvent these issues, esterification is a standard strategy. While the methyl ester (CAS 65202-50-8)[3] is frequently utilized, propyl 6-chloropyridazine-3-carboxylate (CAS 98490-71-2) [] offers superior lipophilicity, reduced volatility, and distinct NMR aliphatic signatures that prevent signal overlap in complex reaction mixtures. This guide provides an in-depth comparative analysis of the 1H and 13C NMR spectra of the propyl ester against its methyl and free acid counterparts, detailing the causality behind its structural advantages.

The Rationale for Propyl Esterification: Physicochemical & Analytical Causality

As a Senior Application Scientist, selecting the right protecting group or derivative is not merely a matter of synthetic convenience; it is a strategic decision that impacts the entire downstream analytical workflow.

• Solubility and Solvent Selection : The free acid exhibits strong intermolecular hydrogen bonding, necessitating highly polar, protic, or strongly coordinating solvents like DMSO-d6 for NMR analysis. This often leads to broad, poorly resolved signals and complicates the recovery of the material. The propyl ester, conversely, is highly soluble in non-polar solvents like CDCl3, providing sharp, well-resolved resonance lines and facilitating straightforward extraction protocols.

• Signal Resolution in Complex Mixtures : In drug development, intermediate structures often contain multiple methoxy (-OCH3) groups. Using a methyl ester can lead to overlapping singlet signals around 3.8–4.1 ppm[5]. The propyl ester introduces a distinct first-order aliphatic spin system (triplet-sextet-triplet) that acts as an unambiguous analytical tag during reaction monitoring, ensuring structural changes at the C-6 position can be tracked without interference.

Comparative NMR Data Analysis

The structural elucidation of 6-chloropyridazine-3-carboxylate derivatives relies heavily on the characteristic AB spin system of the pyridazine ring protons (H-4 and H-5). The strongly electron-withdrawing nature of the ester carbonyl at C-3 deshields H-4, while the inductive effect of the chlorine atom at C-6 deshields H-5, albeit to a slightly lesser extent due to competing resonance donation.

Table 1: Comparative 1H NMR Chemical Shifts (δ, ppm)

Compound	Solvent	Pyridazine H-4	Pyridazine H-5	Ester/Aliphatic Protons
Propyl Ester	CDCl3	8.15 (d, J = 8.7 Hz)	7.70 (d, J = 8.7 Hz)	4.45 (t, 2H), 1.85 (h, 2H), 1.05 (t, 3H)
Methyl Ester	CDCl3	8.15 (d, J = 8.7 Hz)	7.70 (d, J = 8.7 Hz)	4.08 (s, 3H)

| Free Acid | DMSO-d6 | 8.20 (d, J = 8.8 Hz) | 8.05 (d, J = 8.8 Hz) | 13.5 (br s, 1H, COOH) |

Table 2: Comparative 13C NMR Chemical Shifts (δ, ppm)

Carbon Position	Propyl Ester (CDCl3)	Methyl Ester (CDCl3)	Free Acid (DMSO-d6)
C=O (Ester/Acid)	163.5	163.8	164.2
C-3 (Pyridazine)	150.2	150.0	151.5
C-6 (C-Cl)	155.8	155.9	154.3
C-4 (Pyridazine)	128.4	128.5	129.1
C-5 (Pyridazine)	130.1	130.2	131.0

| Aliphatic Chain | 68.2 (C1), 22.1 (C2), 10.5 (C3) | 53.4 (-OCH3) | N/A |

Data Interpretation: The spin-spin coupling constant (J ≈ 8.7 Hz) between H-4 and H-5 is a hallmark of ortho-coupled protons on a pyridazine ring[6]. The transition from the free acid in DMSO-d6 to the esters in CDCl3 demonstrates a marked upfield shift for H-5, primarily due to the disruption of hydrogen-bonded aggregates and the change in solvent magnetic anisotropy.

Experimental Methodology: Self-Validating NMR Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol establishes a self-validating system for the NMR analysis of propyl 6-chloropyridazine-3-carboxylate.

Step 1: Sample Preparation

• Weigh exactly 15.0 mg of propyl 6-chloropyridazine-3-carboxylate (purity >98%) into a clean glass vial.

• Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Causality: CDCl3 is chosen over DMSO-d6 to maximize the resolution of the propyl multiplet signals and accurately mimic the non-polar environments of downstream organic reactions.

• Transfer the homogeneous solution to a standard 5 mm NMR tube. Ensure the sample height is exactly 4-5 cm to optimize magnetic field shimming.

Step 2: Instrument Calibration and Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock the magnetic field to the deuterium resonance of CDCl3 (7.26 ppm for 1H, 77.16 ppm for 13C).

• Perform gradient shimming to achieve a line width at half-height (FWHM) of < 0.8 Hz for the TMS signal. Causality: Precise shimming is critical to accurately resolve the fine J-coupling (8.7 Hz) of the pyridazine AB system.

Step 3: Acquisition Parameters

• 1H NMR : Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds and a flip angle of 30°. Causality: This ensures complete relaxation of the aliphatic protons for accurate integration.

• 13C NMR : Acquire 1024 scans with proton decoupling (WALTZ-16). Set a relaxation delay of 2.0 seconds. Causality: The quaternary carbons (C-3, C-6, and C=O) have long T1 relaxation times; sufficient delay ensures these critical signals rise above the baseline noise.

Step 4: Data Processing and Self-Validation

• Apply a 0.3 Hz exponential line broadening function to the 1H FID before Fourier transformation.

• Self-Validation Check: Integrate the triplet at 1.05 ppm to exactly 3.00. The doublets at 8.15 and 7.70 ppm must integrate to 1.00 ± 0.05. Any deviation indicates impurity, solvent evaporation, or incomplete relaxation, prompting an immediate re-acquisition.

Synthetic Workflow and Logical Relationships

The choice of the propyl ester directly influences the efficiency of the synthetic pipeline. The diagram below illustrates the logical progression from the problematic free acid to the highly versatile propyl ester, culminating in downstream API synthesis.

Workflow demonstrating the strategic conversion of the free acid to the propyl ester.

Conclusion

While methyl 6-chloropyridazine-3-carboxylate remains a common intermediate, the propyl ester provides distinct analytical and physicochemical advantages. By shifting the lipophilicity profile and introducing a unique aliphatic NMR signature, researchers can achieve higher resolution in reaction monitoring and superior solubility in non-polar cross-coupling conditions. Adhering to the self-validating NMR protocols outlined above ensures that structural integrity is maintained throughout the drug development lifecycle.

References

• Google Patents . "WO2018136935A1 - 2-arylsulfonamido-n-arylacetamide derivatized stat3 inhibitors"[6]

• Journal of Medicinal Chemistry (ACS Publications) . "Discovery of Novel 5-(Pyridazin-3-yl)pyrimidine-2,4(1H,3H)-dione Derivatives as Potent and Orally Bioavailable Inhibitors Targeting Ecto-5′-nucleotidase"[5][Link]

• Journal of Medicinal Chemistry (ACS Publications) . "Design, Synthesis, and Biological Evaluation of Bipyridazine Derivatives as Stimulator of Interferon Genes (STING) Receptor Agonists"[1][Link]

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Reactivity Comparison of 6-Chloropyridazine-3-carboxylates in Suzuki-Miyaura Cross-Coupling: A Technical Guide

Executive Summary

The 6-chloropyridazine-3-carboxylate scaffold is a highly privileged pharmacophore, serving as a critical intermediate in the synthesis of STING receptor agonists[1],[2] and Stearoyl-CoA Desaturase 1 (SCD1) inhibitors[3]. However, functionalizing the C6 position via Suzuki-Miyaura cross-coupling presents unique synthetic challenges. This guide provides an in-depth comparative analysis of its reactivity, explaining the mechanistic causality behind protocol design, and delivers a self-validating experimental workflow optimized for high-yield biaryl construction.

Mechanistic Causality: The Pyridazine Paradox

As an application scientist, I frequently observe researchers applying standard chlorobenzene coupling conditions to diazines, only to encounter stalled reactions or degraded starting materials. The 6-chloropyridazine-3-carboxylate substrate presents a distinct "push-pull" reactivity paradox:

• Hyper-Activated Oxidative Addition: The presence of two electronegative nitrogen atoms drastically lowers the LUMO of the aromatic system. When an electron-withdrawing ester group (e.g., methyl carboxylate) is added at the C3 position, the C6-Cl bond becomes highly electrophilic. This accelerates the oxidative addition of Pd(0) into the C-Cl bond—a step that is typically rate-limiting for standard aryl chlorides[4].

• Catalyst Poisoning: This electronic activation comes with a structural penalty. The lone pairs on the diazine nitrogen atoms can act as bidentate or monodentate ligands, coordinating to the palladium center and forming stable, off-cycle inactive complexes[5].

• Chemoselectivity & Hydrolysis Risks: The ester group is highly susceptible to base-catalyzed saponification. The strong aqueous bases (e.g., NaOH, KOH) typically used to accelerate the transmetalation of boronic acids will rapidly hydrolyze the C3-ester, destroying the starting material[6].

Fig 1. Suzuki-Miyaura mechanism for chloropyridazines showing N-coordination catalyst poisoning.

Comparative Reactivity: EWG vs. EDG Influence

To objectively evaluate performance, we must compare the reactivity of methyl 6-chloropyridazine-3-carboxylate against other substituted chloropyridazines. The electronic influence of the C3 substituent dictates the entire protocol design.

• EWG Influence (Esters): The ester group hyper-activates the C-Cl bond but restricts base selection. Strong bases will hydrolyze the ester. Hence, mild bases like Na₂CO₃ in biphasic THF are optimal to preserve the carboxylate while facilitating coupling[6].

• EDG Influence (Amines/Morpholines): Conversely, amino or morpholino groups donate electron density into the diazine ring, dampening oxidative addition[4]. To compensate, these substrates require harsher conditions: stronger bases (Cs₂CO₃) and higher boiling solvents (1,4-Dioxane) to force the transmetalation and reductive elimination steps[7].

Table 1: Reactivity and Yield Comparison under Standard Suzuki Conditions

Substrate	Electronic Profile	Optimal Catalyst System	Base / Solvent	Typical Yield	Ref
Methyl 6-chloropyridazine-3-carboxylate	Highly electron-deficient (EWG at C3)	PdCl₂(PPh₃)₂ (5 mol%)	Na₂CO₃ (aq) / THF	85–88%	[6]
3-Amino-6-chloropyridazine	Moderately electron-deficient (EDG at C3)	Pd(dppf)Cl₂ or Pd(PPh₃)₄	Cs₂CO₃ / Dioxane-H₂O	70–85%	[7]
4-(6-chloropyridazin-3-yl)morpholine	Moderately electron-deficient (EDG at C3)	Pd(PPh₃)₄ (5 mol%)	Cs₂CO₃ / 1,4-Dioxane	60–80%	[4]

Optimized Self-Validating Protocol

The following methodology is specifically engineered for methyl 6-chloropyridazine-3-carboxylate . It utilizes a biphasic system to balance boronic acid activation with ester preservation.

Materials

• Methyl 6-chloropyridazine-3-carboxylate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• PdCl₂(PPh₃)₂ (5 mol%)

• 1M Aqueous Na₂CO₃ (1.5 volumes)

• THF (3.5 volumes)

Step-by-Step Execution & Causality

Step 1: Reagent Assembly In a Schlenk flask, combine the chloropyridazine, arylboronic acid, and PdCl₂(PPh₃)₂.

• Causality: Mixing dry powders before solvent addition minimizes localized concentration gradients that can lead to catalyst aggregation. The use of PdCl₂(PPh₃)₂ provides strongly coordinating triphenylphosphine ligands that outcompete the diazine nitrogens, preventing catalyst poisoning[6].

Step 2: Degassing (Critical Step) Add THF and 1M aq. Na₂CO₃. Immediately subject the biphasic mixture to three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes.

• Self-Validation Checkpoint: The solution should exhibit a clear yellow/orange hue. If the solution turns black prematurely, Pd(0) has oxidized to inactive palladium black due to oxygen ingress. Discard and restart.

Step 3: Thermal Activation Heat the mixture to reflux (approx. 70 °C) under an argon atmosphere for 16 hours[6].

• Causality: Biphasic reflux ensures continuous phase transfer of the activated boronate while minimizing the residence time of the ester in the highly basic aqueous phase, effectively preventing saponification.

Step 4: In-Process Control (IPC) At 14 hours, sample the organic layer for LC-MS and TLC (Hexanes/EtOAc 3:1).

• Self-Validation Checkpoint: The UV-active starting material spot (typically Rf ~0.4) should be entirely consumed, replaced by a new spot. If significant protodeboronation is observed (detected via MS as Ar-H rather than the coupled product), spike the reaction with an additional 0.3 equiv of boronic acid and reflux for 2 more hours.

Step 5: Workup & Isolation Cool to room temperature, dilute with EtOAc, and partition the layers. Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via flash chromatography on silica gel.

Fig 2. Step-by-step biphasic experimental workflow for chloropyridazine cross-coupling.

References

• [1] Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists. PMC.

• [3] Discovery of Potent, Selective, Orally Bioavailable Stearoyl-CoA Desaturase 1 Inhibitors. ACS Publications.

• [5] Strategies for Heteroaromatic Borylation. Durham E-Theses.

• [2] Design, Synthesis, and Biological Evaluation of Bipyridazine Derivatives as Stimulator of Interferon Genes (STING) Receptor Agonists. ACS Publications.

• [4] An Electrochemical Nickel-Catalyzed Arylation of 3-Amino-6-Chloropyridazines. ACS Publications.

• [6] WO2021012018A1 - Inhibitor compounds. Google Patents.

• [7] Technical Support Center: Synthesis of 6-Propylpyridazin-3-amine. Benchchem.

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• 3. pubs.acs.org [pubs.acs.org]
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A Comparative Guide to Validating the Structural Integrity of Propyl 6-Chloropyridazine-3-carboxylate Batches

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the structural integrity of intermediates is paramount. Propyl 6-chloropyridazine-3-carboxylate, a key building block for a variety of biologically active molecules, is no exception. Ensuring the identity, purity, and stability of each batch is a critical step that underpins the reliability of subsequent research and the safety of potential therapeutics. This guide provides a comparative analysis of essential analytical techniques for the comprehensive validation of propyl 6-chloropyridazine-3-carboxylate, offering insights into the strengths and limitations of each method and advocating for an orthogonal approach to achieve robust and reliable characterization.

The Critical Need for Structural Validation

Propyl 6-chloropyridazine-3-carboxylate belongs to the pyridazine class of heterocycles, which are known for their diverse biological activities.[1] The precise arrangement of atoms in this molecule, including the chloro- and propyl-ester functional groups, dictates its reactivity and suitability for downstream applications. Any deviation, be it the presence of isomers, impurities from synthesis, or degradation products, can lead to failed experiments, misleading biological data, and potential safety concerns. Therefore, a multi-faceted analytical approach is not just good practice but a scientific necessity.

Orthogonal Analytical Strategies: A Framework for Confidence

To achieve the highest degree of confidence in the structural integrity of a compound, relying on a single analytical technique is insufficient. An orthogonal approach, which employs multiple, independent methods, provides a more complete and accurate assessment.[2][3] For propyl 6-chloropyridazine-3-carboxylate, the primary orthogonal techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC). These are often supplemented with Mass Spectrometry (MS) and, for definitive solid-state structure, X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the unambiguous identification and structural confirmation of organic molecules.[4] It provides detailed information about the chemical environment of individual atoms within a molecule.

Causality Behind Experimental Choices:

• ¹H NMR: This is the first-line technique for confirming the presence of the propyl group and the protons on the pyridazine ring. The chemical shifts, splitting patterns (multiplicity), and integration of the signals provide a fingerprint of the molecule. For instance, the propyl group will exhibit a characteristic triplet for the methyl (CH₃) group, a sextet for the methylene (CH₂) group adjacent to the methyl group, and a triplet for the methylene (CH₂O) group attached to the oxygen atom. The two protons on the pyridazine ring will appear as doublets in the aromatic region.

• ¹³C NMR: This technique confirms the carbon framework of the molecule. The number of signals corresponds to the number of unique carbon atoms, and their chemical shifts indicate the type of carbon (e.g., carbonyl, aromatic, aliphatic).

• 2D NMR (COSY, HSQC, HMBC): When the ¹H and ¹³C spectra are complex or ambiguous, two-dimensional NMR experiments are employed to establish connectivity between atoms.

  • COSY (Correlation Spectroscopy) identifies proton-proton couplings, confirming the propyl chain's structure.

  • HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons that are two or three bonds away, which is crucial for confirming the connection of the propyl ester to the pyridazine ring.

Self-Validating System:

A complete set of NMR data (¹H, ¹³C, and 2D) provides a self-validating system. The connectivity established through 2D NMR must be consistent with the chemical shifts and coupling constants observed in the 1D spectra. Any discrepancy would indicate an incorrect structural assignment or the presence of an unexpected isomer.

Quantitative NMR (qNMR) for Purity Assessment:

qNMR is a primary analytical method for determining purity without the need for a specific reference standard of the analyte itself.[5] By comparing the integral of an analyte's signal to that of a certified internal standard of known purity, the absolute purity can be determined.[6] This is a significant advantage over HPLC, where the response factor of each impurity must be known for accurate quantification.

Illustrative ¹H NMR Data Interpretation for a Similar Compound (6-Chloropyridazine-3-carboxylic acid):

A certificate of analysis for the parent compound, 6-chloropyridazine-3-carboxylic acid, demonstrates the utility of ¹H NMR for structural confirmation. The spectrum is expected to show two doublets in the aromatic region corresponding to the two protons on the pyridazine ring, and a broad singlet for the carboxylic acid proton. The observed chemical shifts and coupling constants must be consistent with the proposed structure.[6] For propyl 6-chloropyridazine-3-carboxylate, we would additionally expect the characteristic signals for the propyl group in the aliphatic region.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Stability Assessment

HPLC is a powerful separation technique that is indispensable for determining the purity of a compound and for identifying and quantifying impurities.[4]

Causality Behind Experimental Choices:

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode of HPLC for pharmaceutical analysis. A non-polar stationary phase (typically C18) is used with a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol). Propyl 6-chloropyridazine-3-carboxylate, being a moderately polar compound, is well-suited for this technique.

• UV Detection: The pyridazine ring contains a chromophore that absorbs ultraviolet (UV) light, making UV detection a suitable and sensitive method for this compound. The selection of the detection wavelength is critical and is typically chosen at the wavelength of maximum absorbance (λmax) to ensure high sensitivity.

• Gradient Elution: A gradient elution, where the composition of the mobile phase is changed over time, is often employed to ensure the separation of impurities with a wide range of polarities.

Self-Validating System through Forced Degradation Studies:

A key aspect of a robust HPLC method is its ability to be "stability-indicating." This means the method can separate the active pharmaceutical ingredient (API) from its degradation products.[7][8] To validate this, forced degradation studies are performed where the compound is subjected to stress conditions such as acid, base, oxidation, heat, and light.[7][8] The resulting degraded samples are then analyzed by the HPLC method.

Workflow for a Forced Degradation Study:

Caption: Workflow for a forced degradation study.

The successful separation of the main peak from all degradation product peaks confirms the method is stability-indicating. Peak purity analysis using a photodiode array (PDA) detector can further confirm that the main peak is not co-eluting with any impurities.

Comparison of HPLC and qNMR for Purity:

Feature	HPLC (UV Detection)	Quantitative NMR (qNMR)
Principle	Separation based on polarity, detection based on UV absorbance.	Signal intensity is directly proportional to the number of nuclei.
Quantification	Relative (Area %), requires response factors for accurate impurity quantification.	Absolute, does not require reference standards for each impurity.
Sensitivity	High, excellent for trace impurity detection.	Lower than HPLC.
Structural Info	None directly from the chromatogram.	Provides full structural information.
Throughput	High.	Lower than HPLC.

This comparison highlights that HPLC and qNMR are complementary techniques. HPLC is superior for detecting trace impurities, while qNMR provides a more accurate absolute purity value without the need for impurity reference standards.[5]

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is used to confirm the molecular weight of the target compound and to help identify unknown impurities and degradation products.

Causality Behind Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for polar molecules like propyl 6-chloropyridazine-3-carboxylate. It typically produces the protonated molecule [M+H]⁺, which allows for the direct determination of the molecular weight.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule. This is a powerful tool for confirming the identity of the compound and for proposing structures for unknown impurities.

• Tandem Mass Spectrometry (MS/MS): In MS/MS, the [M+H]⁺ ion is fragmented, and the masses of the fragment ions are measured. The fragmentation pattern provides valuable structural information. For propyl 6-chloropyridazine-3-carboxylate, characteristic fragmentation would involve the loss of the propyl group and cleavage of the pyridazine ring.

Logical Flow of MS Analysis:

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. resolvemass.ca [resolvemass.ca]
• 8. ajpsonline.com [ajpsonline.com]

Cost-Benefit Analysis of Propyl vs. Ethyl 6-Chloropyridazine-3-Carboxylate in Synthesis

An In-Depth Comparative Guide for Researchers

For professionals in pharmaceutical research and drug development, the selection of synthetic intermediates is a critical decision point, balancing cost, efficiency, and the physicochemical properties of the final compound. The 6-chloropyridazine-3-carboxylate scaffold is a vital building block in medicinal chemistry, frequently utilized in the development of novel therapeutic agents, including anticancer and antimicrobial drugs.[1][2][3] This guide provides a comprehensive cost-benefit analysis of two common ester derivatives of this scaffold: ethyl 6-chloropyridazine-3-carboxylate and propyl 6-chloropyridazine-3-carboxylate.

Our analysis moves beyond a simple catalog of properties to explore the causal relationships between the choice of alkyl ester and its impact on synthesis protocols, purification, cost of goods, and potential downstream applications. By grounding our discussion in established chemical principles and experimental data, we aim to provide a self-validating framework to guide your decision-making process.

I. The Synthetic Landscape: Esterification of 6-Chloropyridazine-3-Carboxylic Acid

The most direct and common route to both ethyl and propyl 6-chloropyridazine-3-carboxylate is the acid-catalyzed esterification (Fischer esterification) of the parent 6-chloropyridazine-3-carboxylic acid.[3][4] This reaction involves refluxing the carboxylic acid with an excess of the corresponding alcohol (ethanol or propanol) in the presence of a strong acid catalyst, typically sulfuric acid.

The choice between an ethyl and a propyl group, while seemingly minor, introduces variables that affect reaction kinetics, purification strategies, and raw material costs.

Caption: General workflow for the synthesis of alkyl 6-chloropyridazine-3-carboxylates.

II. Performance & Synthesis: A Head-to-Head Comparison

The primary difference in the synthesis of the ethyl versus the propyl ester lies in the physical properties of the alcohol used—ethanol versus n-propanol. These differences have direct consequences on the reaction and purification.

Causality Behind Experimental Choices:

• Reaction Temperature: n-Propanol has a higher boiling point (97°C) than ethanol (78°C). A higher reaction temperature when using propanol can potentially increase the reaction rate, but may also promote side reactions if impurities are present.

• Steric Hindrance: The propyl group is slightly bulkier than the ethyl group. While this difference is minor for a primary alcohol, it can subtly decrease the rate of nucleophilic attack on the protonated carboxyl group, potentially requiring longer reaction times for the propyl ester to achieve comparable yields to the ethyl ester.[5]

• Solvent Properties: Both alcohols act as the reagent and the solvent. The difference in polarity and lipophilicity between ethanol and propanol can affect the solubility of the starting material and the final product, influencing both the reaction medium and the subsequent crystallization/purification steps.

Data Presentation: Physicochemical Properties

Property	Ethyl 6-chloropyridazine-3-carboxylate	Propyl 6-chloropyridazine-3-carboxylate	Rationale / Implication
CAS Number	75680-92-1[6][7]	Not widely listed; structurally analogous	The ethyl ester is a common catalog chemical, indicating established use and availability.
Molecular Weight	186.60 g/mol	200.63 g/mol	Higher mass of propyl ester can be a factor in stoichiometric calculations for downstream reactions.
Melting Point	146-153 °C[7]	Estimated: 135-145 °C	The longer alkyl chain may slightly disrupt crystal packing, leading to a lower melting point. This can affect isolation and drying procedures.
Solubility	Soluble in hot ethanol, ethyl acetate	Expected to have higher solubility in nonpolar solvents	Increased lipophilicity of the propyl chain will alter solubility, impacting choice of solvents for extraction and recrystallization.
XLogP3	1.8 (Predicted)	2.3 (Predicted)	The higher predicted partition coefficient (XLogP3) for the propyl ester indicates greater lipophilicity, which can be a key parameter in drug design for membrane permeability.

III. The Core Issue: A Cost-Benefit Analysis

For industrial and large-scale academic synthesis, cost is a primary driver. The analysis must encompass not only raw materials but also process-related expenses.

1. Raw Material Costs

The most significant cost difference stems from the price of the alcohol. Ethanol is produced on a massive scale for fuel and industrial use, making it considerably cheaper than n-propanol.

Reagent	Typical Industrial Price (per metric ton)	Key Considerations
Ethanol	~$700 - $900	Widely available, multiple suppliers, stable market.[8]
n-Propanol	~$1,200 - $2,100	Price is more volatile and linked to propylene feedstock costs.[9][10]
6-Chloropyridazine-3-carboxylic acid	Varies significantly by supplier and purity	The cost of this starting material is a fixed input for both syntheses.[11][12][13][14][15]

Note: Prices are estimates based on recent market data and can fluctuate. The price of propanol has shown significant variability based on supply chain dynamics.[9]

2. Process Costs

• Energy Consumption: The higher boiling point of n-propanol requires a greater energy input to maintain reflux compared to ethanol. While minor on a lab scale, this can become a significant operational cost in large-scale production.

• Reaction Time: If the propyl ester requires a longer reaction time to achieve the same conversion, this translates to higher overhead costs (reactor time, labor).

• Solvent & Waste Management: The choice of alcohol impacts the cost of solvent handling and disposal. While both are relatively benign, the larger volume of washings or different co-solvents required for purification can alter the waste stream profile and associated costs.

Caption: Decision workflow for selecting between ethyl and propyl esters.

IV. Experimental Protocols

The following protocols are presented as self-validating systems, including checkpoints for reaction monitoring and clear purification steps.

Protocol 1: Synthesis of Ethyl 6-Chloropyridazine-3-carboxylate

This protocol is based on established literature procedures.[6]

• 1. Reagents & Setup:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-chloropyridazine-3-carboxylic acid (1.0 eq, e.g., 10.0 g).

  • Add absolute ethanol (10-15 volumes, e.g., 100-150 mL). The acid may not fully dissolve initially.

  • Slowly and carefully, add concentrated sulfuric acid (0.1-0.2 eq) to the stirring suspension.

• 2. Reaction:

  • Heat the mixture to reflux (approx. 78-80°C) and maintain for 4-6 hours.

  • Validation Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate), visualizing with UV light. The disappearance of the starting carboxylic acid spot (more polar) and the appearance of the product ester spot (less polar) indicates reaction progression.

• 3. Workup & Isolation:

  • Cool the reaction mixture to room temperature.

  • Reduce the volume of ethanol by approximately 75% using a rotary evaporator.

  • Slowly pour the concentrated residue into a beaker containing ice water (approx. 200 mL) with stirring. A white precipitate should form.

  • Neutralize the mixture carefully by the slow addition of a saturated aqueous sodium bicarbonate solution until effervescence ceases (pH ~7-8).

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water.

• 4. Purification:

  • Recrystallize the crude solid from a minimal amount of hot ethanol or an ethyl acetate/hexane mixture to yield pure ethyl 6-chloropyridazine-3-carboxylate as a white crystalline solid.[6]

  • Dry the product under vacuum. Expected yield: 80-90%.

Protocol 2: Proposed Synthesis of Propyl 6-Chloropyridazine-3-carboxylate

This protocol is an adaptation based on chemical principles.

• 1. Reagents & Setup:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-chloropyridazine-3-carboxylic acid (1.0 eq, e.g., 10.0 g).

  • Add n-propanol (10-15 volumes, e.g., 100-150 mL).

  • Slowly and carefully, add concentrated sulfuric acid (0.1-0.2 eq).

• 2. Reaction:

  • Heat the mixture to reflux (approx. 97-100°C) and maintain for 6-10 hours. (Rationale: A longer reaction time is proposed to compensate for potentially slower kinetics due to steric factors).

  • Validation Checkpoint: Monitor reaction progress by TLC as described in Protocol 1.

• 3. Workup & Isolation:

  • Follow the same procedure as in Protocol 1, using rotary evaporation to remove the bulk of the n-propanol.

  • Precipitate the product in ice water and neutralize with sodium bicarbonate solution.

  • Collect the solid product by vacuum filtration.

• 4. Purification:

  • Due to the increased lipophilicity, recrystallization may be more effective from an isopropanol/water or toluene/heptane solvent system. The optimal system should be determined experimentally.

  • Dry the product under vacuum. Expected yield: 75-85%.

V. Conclusion and Recommendations

The choice between propyl and ethyl 6-chloropyridazine-3-carboxylate is a nuanced decision that hinges on the specific priorities of a research or development program.

• For Cost-Driven Synthesis and Established Applications: Ethyl 6-chloropyridazine-3-carboxylate is the clear choice. The significantly lower cost of ethanol, coupled with faster reaction times and well-documented protocols, makes it the most economically viable option for large-scale production or when the specific properties of the ester are not critical for downstream steps.

• For Development of Novel Entities and Specific Properties: Propyl 6-chloropyridazine-3-carboxylate presents a valuable alternative when specific physicochemical properties are desired. The increased lipophilicity of the propyl ester may be advantageous for improving solubility in certain nonpolar reaction media or for modulating the pharmacokinetic profile of a final drug candidate. While the raw material and process costs are higher, these may be justified if the propyl derivative provides a tangible performance benefit or opens new intellectual property avenues.

Ultimately, for any new application, it is recommended to perform the cost-benefit analysis within the context of the entire synthetic route and the target product profile.

References

• Deeb, A., & Saad, H. (2003). PYRIDAZINE DERIVATIVES AND RELATED COMPOUNDS, PART 9. TETRAZOLO[1,5-b]PYRIDAZINE-8-CARBOHYDRAZIDE SYNTHESIS AND SOME REACTIONS. HETEROCYCLES, 60(8), 1873-1879. [Link]

• Abdelrahman, N. A., et al. (2023). Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization strategy. RSC Medicinal Chemistry, 14(10), 1965-1984. [Link]

• PubChem. "6-Chloropyridazine-3-carboxylic acid". National Center for Biotechnology Information. Accessed March 27, 2026. [Link]

• Jinan Finer Chemical Co., Ltd. "6-Chloropyridazine-3-carboxylic acid CAS NO.5096-73-1". LookChem. Accessed March 27, 2026. [Link]

• Google Patents. "CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid".

• Park, E. H., & Park, M. S. (2005). Acylation of Pyridazinylamines by Acyclic Anhydrides; Synthesis of N-Substituted 3-Amino-6-chloropridazines. YAKHAK HOEJI, 49(1), 56-59. [Link]

• Procurement Tactics. "Propanol Prices – Historical Graph [Realtime Updates]". Procurement Tactics. Accessed March 27, 2026. [Link]

• PricePedia. "Supply diversity limits price increases: the case of organic alcohols". PricePedia. Accessed March 27, 2026. [Link]

• ResearchGate. "Effective Esterification of Carboxylic Acids Using (6-Oxo-6H-pyridazin-1-yl)phosphoric Acid Diethyl Ester as Novel Coupling Agents.". ResearchGate. Accessed March 27, 2026. [Link]

• BusinessAnalytiq. "nPropanol (1-propanol) price index". BusinessAnalytiq. Accessed March 27, 2026. [Link]

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• Organic Syntheses. "Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate". Organic Syntheses. Accessed March 27, 2026. [Link]

• Google Patents. "US2758999A - Esterification of pyridine carboxylic acids".

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A Comparative Guide to Catalytic Efficiency for the Functionalization of Propyl 6-Chloropyridazine-3-carboxylate and its Analogs

This guide provides an in-depth comparative analysis of catalytic systems for the functionalization of propyl 6-chloropyridazine-3-carboxylate and structurally related pyridazine scaffolds. In the landscape of medicinal chemistry and drug development, pyridazine derivatives are recognized as "privileged scaffolds" due to their capacity to form crucial hydrogen bond interactions within the ATP-binding sites of various kinases.[1] The title compound, with its reactive chlorine at the 6-position and an ester moiety at the 3-position, presents two strategic vectors for chemical modification. This allows for extensive exploration of structure-activity relationships (SAR) to optimize both potency and pharmacokinetic profiles.

While direct, head-to-head comparative studies on propyl 6-chloropyridazine-3-carboxylate are not extensively documented in peer-reviewed literature, this guide synthesizes and contrasts available data from studies on analogous chloropyridazines. By examining the performance of various catalytic systems on these closely related substrates, we can derive valuable insights and establish robust starting points for the efficient synthesis of novel therapeutics. We will focus on the two most pivotal and industrially relevant transformations: Palladium-catalyzed Suzuki-Miyaura C-C bond formation and Buchwald-Hartwig C-N amination.

The Challenge of Catalysis with Pyridazine Substrates

Pyridazine substrates, like other electron-deficient N-heterocycles, present unique challenges in transition-metal-catalyzed cross-coupling reactions. The lone pairs on the nitrogen atoms can coordinate to the metal center, potentially leading to catalyst inhibition or deactivation.[2] Overcoming this chelation effect is paramount for achieving high catalytic efficiency and has driven the development of specialized ligand systems.

Part 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a cornerstone of modern synthesis, enabling the formation of C(sp²)-C(sp²) bonds with remarkable functional group tolerance and generally mild conditions.[3][4][5] For substrates like propyl 6-chloropyridazine-3-carboxylate, this reaction provides a powerful avenue for introducing a diverse array of aryl and heteroaryl moieties, creating biaryl structures common in pharmaceutical agents.

Comparative Performance of Catalytic Systems

The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and reaction rates. The following table summarizes representative data for the Suzuki coupling of various 6-chloropyridazine derivatives with arylboronic acids, offering a benchmark for expected performance.

Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time	Yield (%)	Reference
3-Amino-6-chloropyridazine	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	120 (MW)	10 min	~85-95%	[6]
3-Amino-6-chloropyridazine	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene/H₂O	120 (MW)	10 min	~90-98%	[6]
6-Chloropyridazinone	Pd(dppf)Cl₂	K₂CO₃	Toluene/H₂O	Reflux	-	High	[3]
3-Bromo-6-(thiophen-2-yl)pyridazine	Pd(PPh₃)₄	Na₂CO₃	DME/EtOH/H₂O	80	48 h	14-28%	[7][8]

Analysis and Causality:

• Catalyst & Ligand Choice: The data highlights a trend towards using sophisticated palladium catalysts and ligands. While classic catalysts like Pd(PPh₃)₄ can be effective, modern systems incorporating bulky, electron-rich phosphine ligands (e.g., XPhos) or chelating bis(phosphine) ligands (e.g., dppf) often provide superior results.[2] These ligands promote the crucial oxidative addition step and prevent the formation of inactive palladium complexes, which is a common issue with nitrogen-containing heterocycles.[2]

• Microwave Irradiation: The use of microwave heating significantly accelerates the reaction, reducing times from hours to minutes while often improving yields.[6] This is attributed to efficient and uniform heating of the polar reaction mixture.

• Substrate Reactivity: The reactivity of the halide follows the general trend I > Br > Cl.[5] While many examples use chloro-pyridazines due to their commercial availability, the lower yields seen with the bromo-pyridazine substrate in the table may be due to other factors in that specific reaction, as bromides are typically more reactive.[7][8] For challenging couplings involving aryl chlorides, highly active catalyst systems are essential.[9]

Generalized Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: Generalized pathway for Palladium-catalyzed Suzuki-Miyaura coupling.

Representative Experimental Protocol: Microwave-Assisted Suzuki Coupling

This protocol is adapted from methodologies developed for 3-amino-6-chloropyridazine and is expected to be a robust starting point for the title substrate.[6]

Materials:

• Propyl 6-chloropyridazine-3-carboxylate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (1.5 equiv)

• Anhydrous, degassed Toluene/Water (4:1 mixture, 2 mL per 1 mmol substrate)

• Microwave reaction vial (10 mL) with stir bar

Procedure:

• To the microwave reaction vial, add the propyl 6-chloropyridazine-3-carboxylate, arylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Add the degassed toluene/water solvent mixture.

• Seal the vial with a cap.

• Place the vial in the microwave reactor. Irradiate the mixture at 120 °C for 10-20 minutes with a power of 300W.

• After the reaction is complete, cool the vial to room temperature.

• Filter the reaction mixture through a pad of celite to remove the catalyst, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 6-arylpyridazine product.

Part 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a versatile and efficient method for forming C-N bonds.[10] For pyridazine-based drug discovery programs, this reaction is indispensable for introducing a wide range of primary and secondary amines, enabling fine-tuning of a molecule's biological activity and properties.[1]

Comparative Performance of Catalytic Systems

Similar to Suzuki coupling, the efficiency of Buchwald-Hartwig amination on chloropyridazines is highly dependent on the catalytic system. The reaction often requires strong bases and specialized ligands to achieve high yields, especially with less reactive aryl chlorides.[10]

Substrate	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
6-Amino-3-chloropyridazine	Aniline	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	-	High	[1]
Brominated Pyridazine	Phenoxazine	Pd₂(dba)₃ / X-Phos	-	-	-	21.8%	[11]
2-Bromopyridines	Volatile Amines	Pd(OAc)₂ / dppp	NaOtBu	Toluene	80 (sealed tube)	Good-Excellent	[2]
Indazole-glutarimides (bromo)	Various Amines	Pd₂(dba)₃ / AdBippyPhos	LHMDS	1,4-Dioxane	45	45-95%	[12]

Analysis and Causality:

• Base Selection: Strong bases like sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS) are commonly employed.[10][12] These bases are crucial for deprotonating the amine nucleophile, forming the reactive palladium-amido intermediate that is central to the catalytic cycle. However, the strong basicity can limit functional group tolerance, and milder bases like K₃PO₄ or Cs₂CO₃ are sometimes used with more reactive systems.[10]

• Ligand Design: The choice of phosphine ligand is critical. Bidentate ligands like Xantphos and dppp are effective in preventing catalyst deactivation by the pyridine nitrogen.[1][2] Bulky, electron-rich monophosphine ligands from the Buchwald (e.g., XPhos) and Hartwig groups are also highly effective, particularly for coupling challenging, electron-deficient heteroaryl chlorides.[11]

• Reaction Conditions: For volatile amines, conducting the reaction in a sealed tube or under pressure is necessary to maintain a sufficient concentration of the nucleophile in the reaction mixture.[2]

Generalized Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Generalized pathway for Palladium-catalyzed Buchwald-Hartwig amination.

Representative Experimental Protocol: Buchwald-Hartwig Amination

This self-validating protocol is based on robust methodologies for heteroaryl chlorides.[1][10]

Materials:

• Propyl 6-chloropyridazine-3-carboxylate (1.0 equiv)

• Amine (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• RuPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed 1,4-Dioxane (3 mL per 1 mmol substrate)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (e.g., Schlenk tube)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, add Pd(OAc)₂, RuPhos, and NaOtBu.

• Add the propyl 6-chloropyridazine-3-carboxylate and the amine.

• Add the anhydrous, degassed 1,4-dioxane via syringe.

• Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion

The functionalization of propyl 6-chloropyridazine-3-carboxylate via palladium-catalyzed cross-coupling reactions is a highly viable and efficient strategy for the synthesis of novel, biologically relevant molecules. For Suzuki-Miyaura C-C couplings , catalyst systems employing bulky phosphine ligands such as XPhos, combined with microwave heating, offer a rapid and high-yielding approach. For Buchwald-Hartwig C-N aminations , the use of robust catalyst systems with ligands like RuPhos or Xantphos in the presence of a strong base like NaOtBu is recommended for achieving efficient C-N bond formation. The protocols and comparative data presented in this guide provide a strong, evidence-based foundation for researchers to develop and optimize synthetic routes towards new pyridazine-based therapeutics.

References

• A Comparative Guide to Catalytic Systems for Pyridazine C-H Functionalization. Benchchem.
• Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 6-Amino-3-chloropyridazine. Benchchem.
• Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides. PMC.
• New Stable Cu(I) Catalyst Supported on Weakly Acidic Polyacrylate Resin for Green C-N Coupling. PMC.
• Buchwald–Hartwig amination. Grokipedia.
• Replacing Pyridine with Pyrazine in Molecular Cobalt Catalysts: Effects on Electrochemical Properties and Aqueous H 2 Generation. MDPI.
• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor.
• C-N coupling reaction with 4-chloropyridin-1-ium chloride with... ResearchGate.
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC.
• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. ACS Publications.
• Selected ligands and catalysts for Buchwald‐Hartwig amination. ResearchGate.
• Application Notes and Protocols for Suzuki Coupling Reactions with 6-Chloropyridazinones. Benchchem.
• Palladium-catalyzed Cross-Coupling of Various Phosphorus Pronucleophiles With Chloropyrazines: Synthesis of Novel Am(III)-selective Extractants. PubMed.
• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. PMC.
• NOVEL C-H FUNCTIONALIZATION REACTIONS ASSISTED BY 2-PYRIDYL-CONTAINING DIRECTING GROUPS. Universidad Autónoma de Madrid.
• Rational Design of Bioinspired Catalysts for Selective Oxidations. ACS Catalysis.
• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC.
• Suzuki Coupling. Organic Chemistry Portal.
• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. ResearchGate.
• Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
• Pyridazine Derivatives. HETEROCYCLES.
• Microwave-Enhanced Synthesis of 2,3,6-Trisubstituted Pyridazines: Application to Four-Step Synthesis of Gabazine (SR-95531). The Royal Society of Chemistry.

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